2-Hydroxy-4-methyl-5-nitrobenzaldehyde

• CAS: 101421-77-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physicochemical properties of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, a substituted aromatic aldehyde with significant potential in medicinal chemistry and materials science. As a Senior Application Scientist, this document is structured to deliver not just data, but also actionable insights into the experimental determination of its properties, grounded in established scientific principles.

Introduction: The Scientific Potential of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

2-Hydroxy-4-methyl-5-nitrobenzaldehyde belongs to a class of aromatic compounds characterized by the presence of hydroxyl, methyl, nitro, and aldehyde functional groups. This unique combination of electron-donating (hydroxyl and methyl) and electron-withdrawing (nitro and aldehyde) groups on a benzene ring creates a distinct electronic environment. This arrangement makes it a valuable precursor for synthesizing more complex molecules, such as Schiff bases, which are known for a wide range of biological activities.[1] The aldehyde group serves as a reactive site for condensation reactions, while the nitro group can be readily reduced to an amine, opening pathways to a diverse array of heterocyclic compounds.[1]

This guide will delve into the known and predicted physicochemical properties of this compound, provide detailed protocols for their experimental verification, and discuss the implications of these properties for its application in research and development.

Molecular Structure and Identification

A fundamental understanding of a compound's properties begins with its structure.

Caption: 2D Chemical Structure of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

Identifier	Value	Source
Molecular Formula	C₈H₇NO₄	[2]
Molecular Weight	181.147 g/mol	[2]
IUPAC Name	2-Hydroxy-4-methyl-5-nitrobenzaldehyde	N/A
InChI Key	NESZCRFLZYRQMS-UHFFFAOYSA-N	[2]

Synthesis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

A reliable synthetic route is crucial for obtaining the compound for further study. The following protocol is adapted from established methods for the nitration of similar phenolic aldehydes.[1]

Caption: Experimental workflow for the synthesis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

Experimental Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-hydroxy-4-methylbenzaldehyde in glacial acetic acid.

• Cooling: Place the flask in an ice-salt bath to cool the solution to 0-5 °C.

• Nitrating Mixture Preparation: In a separate beaker, carefully and slowly add concentrated nitric acid to an equal volume of water, while cooling in an ice bath.

• Nitration: Add the prepared nitrating mixture dropwise to the cooled solution of 2-hydroxy-4-methylbenzaldehyde over 30-60 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After complete addition, continue stirring the reaction mixture at a low temperature for an additional 1-2 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Quenching and Precipitation: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing crushed ice and water to precipitate the product.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid with cold deionized water to remove any residual acid.

• Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde. For properties where experimental data for the target compound is unavailable, data for the closely related isomer, 2-hydroxy-5-nitrobenzaldehyde, is provided as a reasonable estimate and is clearly noted.

Property	Value	Comments	Source
Physical State	Solid	[2]
Melting Point	Not available	For the isomer 2-hydroxy-5-nitrobenzaldehyde: 125-128 °C.	[3]
Boiling Point	Not available	Expected to be high and may decompose upon heating.	N/A
Solubility	Not available	The related 2-hydroxy-5-nitrobenzaldehyde is partly soluble in water.	[4]
pKa	Not available	The phenolic proton is expected to be acidic.	N/A

Experimental Determination of Physicochemical Properties

For properties where experimental data is lacking, the following established protocols can be employed.

Melting Point Determination

The melting point is a critical indicator of purity.

Protocol:

• Sample Preparation: A small amount of the dried, crystalline sample is packed into a capillary tube.

• Apparatus: A calibrated melting point apparatus is used.

• Measurement: The sample is heated at a controlled rate. The temperature range from the appearance of the first liquid drop to the complete melting of the solid is recorded as the melting range. A sharp melting range typically indicates high purity.

Solubility Assessment

Understanding solubility is vital for formulation and reaction chemistry.

Protocol (Qualitative):

• Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexane).

• Procedure: To approximately 1 mL of each solvent in a test tube, add a small, accurately weighed amount of the compound (e.g., 10 mg).

• Observation: Observe for dissolution at room temperature with agitation. If the compound dissolves, add more until saturation is reached. Classify as soluble, sparingly soluble, or insoluble.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule.

Expected Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Comments
O-H Stretch (hydroxyl)	~3200-3400 (broad)	Intramolecular hydrogen bonding with the aldehyde group is expected to cause broadening.[5]
Aromatic C-H Stretch	~3000-3100
Aliphatic C-H Stretch (methyl)	~2850-2960
Aldehyde C-H Stretch	~2750, ~2850	Two distinct peaks are characteristic of aldehydes.
C=O Stretch (aldehyde)	~1650-1670	The electron-withdrawing nitro group may slightly increase this frequency.
N=O Stretch (nitro)	~1520-1560 and ~1330-1370	Asymmetric and symmetric stretching, respectively.
C=C Stretch (aromatic)	~1450-1600

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. For nitrobenzaldehyde isomers, spectra are typically characterized by:[6]

• Weak n→π* transitions around 350 nm.

• π→π* transitions of intermediate intensity around 300 nm.

• Strong π→π* absorptions around 250 nm involving the nitro group and the benzene ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise arrangement of atoms in a molecule.

Expected ¹H NMR Signals:

• Aldehyde Proton (-CHO): A singlet around 9.5-10.5 ppm.

• Phenolic Proton (-OH): A broad singlet, with its chemical shift dependent on concentration and solvent.

• Aromatic Protons: Signals in the aromatic region (7.0-8.5 ppm), with splitting patterns determined by the substitution on the ring.

• Methyl Protons (-CH₃): A singlet around 2.2-2.5 ppm.

Expected ¹³C NMR Signals:

• Aldehyde Carbonyl Carbon: ~190 ppm.

• Aromatic Carbons: ~110-160 ppm.

• Methyl Carbon: ~20 ppm.

Mass Spectrometry (MS)

Mass spectrometry determines the molecular weight and can provide information about the structure through fragmentation patterns. The molecular ion peak (M+) would be expected at m/z corresponding to the molecular weight of 181.15.

Safety and Handling

Based on safety data for the related compound 2-hydroxy-5-nitrobenzaldehyde, the following precautions should be observed:[3]

• Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation.[3]

• Precautionary Statements:

  • Wash hands and any exposed skin thoroughly after handling.

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • IF ON SKIN: Wash with plenty of soap and water.

  • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Conclusion

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a compound with significant synthetic potential. While a complete set of experimentally determined physicochemical data is not yet available in the public domain, this guide provides a robust framework for its characterization. By combining the available data with established analytical protocols and insights from closely related structures, researchers can confidently work with this compound and unlock its potential in drug discovery and materials science.

References

• Leyva, V., Corral, I., Schmierer, T., Gilch, P., & González, L. (2011). A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Physical Chemistry Chemical Physics, 13(1), 133-141.

• Valsynthese SA. (2022, May 13). Material Safety Data Sheet 2-Hydroxy-5-nitrobenzaldehyde. Retrieved from [Link]

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molecular weight and formula of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a substituted aromatic aldehyde of significant interest in synthetic organic and medicinal chemistry. Its molecular structure, featuring hydroxyl, methyl, nitro, and aldehyde functional groups on a benzene ring, imparts a unique electronic environment and versatile reactivity. This makes it a valuable precursor and building block for the synthesis of a diverse range of more complex molecules, including Schiff bases and various heterocyclic compounds, which are extensively studied for their potential biological activities.[1] The strategic placement of an electron-donating hydroxyl group, an activating methyl group, and electron-withdrawing nitro and aldehyde groups allows for a wide array of chemical transformations, positioning this compound as a key intermediate in the development of novel therapeutics and other fine chemicals.[1]

I. Core Chemical Properties

This section details the fundamental physicochemical properties of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, which are essential for its application in research and synthesis.

Molecular Formula and Weight

The chemical identity of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is defined by its elemental composition and mass.

• Molecular Formula: C₈H₇NO₄[2]

• Molecular Weight: 181.15 g/mol [1][3]

These fundamental properties are summarized in the table below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₈H₇NO₄	[2]
Molecular Weight	181.15 g/mol	[1][3]
Appearance	Solid	[2]
Purity	Typically ≥98%	[2]
InChI Key	NESZCRFLZYRQMS-UHFFFAOYSA-N	[2]

Structural Analogs

The chemical landscape of nitrobenzaldehyde derivatives is diverse. Understanding the properties of structural analogs is crucial for predicting reactivity and exploring structure-activity relationships. The following table compares 2-Hydroxy-4-methyl-5-nitrobenzaldehyde with some of its common analogs.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Differences
2-Hydroxy-5-nitrobenzaldehyde	C₇H₅NO₄	167.12	Lacks the methyl group at the C4 position.[4][5]
2-Hydroxy-4-nitrobenzaldehyde	C₇H₅NO₄	167.12	Nitro group is at the C4 position instead of C5; lacks methyl.[6]
5-Hydroxy-2-nitrobenzaldehyde	C₇H₅NO₄	167.12	Positions of the hydroxyl and nitro groups are swapped.[7]
2-Hydroxy-4-methoxy-5-nitrobenzaldehyde	C₈H₇NO₅	197.15	Features a methoxy group instead of a methyl group at C4.

II. Synthesis and Characterization

The synthesis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a critical process for its availability in research and development. This section outlines a common synthetic route and the analytical techniques used for its characterization.

Synthetic Pathway

A prevalent method for the synthesis of this compound involves the nitration of a substituted benzaldehyde precursor. The following diagram illustrates a representative synthetic workflow.

Caption: Synthetic workflow for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

Experimental Protocol: Nitration

This protocol is based on analogous nitration reactions for similar compounds.[1]

• Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-4-methylbenzaldehyde in glacial acetic acid.

• Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with continuous stirring.

• Preparation of Nitrating Agent: In a separate beaker, carefully prepare a nitrating mixture by slowly adding nitric acid to an equal volume of water. Caution: This process is exothermic and should be performed slowly and with cooling.[1]

• Addition of Nitrating Agent: Transfer the prepared nitrating mixture to a dropping funnel. Add the nitrating mixture dropwise to the cooled solution of 2-hydroxy-4-methylbenzaldehyde over a period of 30-60 minutes, ensuring the temperature of the reaction mixture does not exceed 10 °C.[1]

• Reaction: After the addition is complete, allow the reaction mixture to stir at a low temperature for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing crushed ice and water. A yellow precipitate should form.[1]

• Isolation of Product: Collect the solid product by vacuum filtration using a Buchner funnel and wash with cold water to remove any residual acid.[1]

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol.

Spectroscopic Characterization

The structural identity and purity of the synthesized 2-Hydroxy-4-methyl-5-nitrobenzaldehyde are confirmed using various spectroscopic techniques. The expected spectral features are detailed below, based on the analysis of structurally related compounds.[8]

Infrared (IR) Spectroscopy:

Functional Group	Expected Absorption Frequency (cm⁻¹)	Vibrational Mode
O-H (H-bonded)	Broad, ~3200-3400	Stretching
Aromatic C-H	~3000-3100	Stretching
Aliphatic C-H (CH₃)	~2850-2960	Stretching
Aldehyde C-H	~2750, ~2850	Stretching (Fermi doublet)
C=O (Aldehyde)	~1650-1670	Stretching
NO₂ (Asymmetric)	~1510-1550	Stretching
NO₂ (Symmetric)	~1340-1380	Stretching
Aromatic C=C	~1450-1600	Stretching

Note: The presence of an intramolecular hydrogen bond between the hydroxyl and aldehyde groups is expected to cause a broadening and red-shifting of the O-H stretching band. The electron-withdrawing nitro group may slightly increase the C=O stretching frequency due to its inductive effect.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the aldehyde proton, the hydroxyl proton, and the methyl protons. The chemical shifts will be influenced by the electronic effects of the various substituents.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms in the molecule, including the carbonyl carbon of the aldehyde group and the carbons of the aromatic ring.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the compound and to study its fragmentation pattern. The molecular ion peak (M+) corresponding to the molecular weight of 181.15 would be a key indicator of the compound's identity.

III. Applications in Drug Discovery and Development

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a versatile building block in medicinal chemistry, primarily due to its utility in synthesizing a wide array of derivatives with potential therapeutic applications.

Role as a Chemical Intermediate

The compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its functional groups provide reactive sites for a multitude of chemical transformations. For example, the aldehyde group readily undergoes condensation reactions with primary amines to form Schiff bases, which are a well-known class of compounds with a broad spectrum of biological activities, including antimicrobial and anticancer effects.[1][9] Furthermore, the nitro group can be readily reduced to an amino group, opening up pathways to a diverse array of heterocyclic compounds and other functionalized molecules.[1]

The following diagram illustrates the central role of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde in synthesizing these key derivatives.

Caption: Role of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde in synthesizing biologically active compounds.

Potential Biological Activities of Derivatives

Derivatives of nitro-substituted benzaldehydes have been investigated for a range of biological activities.

• Antimicrobial Activity: Schiff bases derived from nitrobenzaldehydes have shown significant antifungal and antibacterial activity.[10] These compounds are of interest in the development of new drugs to combat resistant microbial pathogens.[11]

• Anticancer Activity: Certain derivatives, such as those incorporating a thiazolidinone ring, have demonstrated cytotoxic activity against various human cancer cell lines.[9]

• Enzyme Inhibition: The core structure of this and related compounds has been explored for its potential to interact with and inhibit the function of specific enzymes, which is a key strategy in drug design.[12]

• Antiviral Research: Related nitrobenzaldehyde derivatives have been used as synthons in the preparation of compounds with potential as HIV-1 inhibitors.[13]

The biological potential of compounds derived from substituted benzaldehydes is an active area of research, and 2-Hydroxy-4-methyl-5-nitrobenzaldehyde provides a valuable scaffold for the exploration of new therapeutic agents.

IV. Conclusion

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a chemical compound with significant potential for researchers, scientists, and professionals in drug development. Its well-defined chemical properties, accessible synthetic routes, and versatile reactivity make it an important building block in the creation of novel molecules with a wide range of potential biological activities. The ability to readily form Schiff bases and a variety of heterocyclic derivatives underscores its utility in medicinal chemistry. As the demand for new therapeutic agents continues to grow, the strategic use of such versatile chemical intermediates will remain a cornerstone of innovation in the pharmaceutical sciences.

References

• Pouramini, Z., & Moradi, A. (2010). Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis. Arabian Journal of Chemistry, 5(1), 99-102. Available at: [Link]

• NIST. (n.d.). 5-Hydroxy-2-nitrobenzaldehyde. In NIST Chemistry WebBook. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzaldehyde, 2-hydroxy-5-nitro- (CAS 97-51-8). Retrieved from [Link]

• SpectraBase. (n.d.). Benzaldehyde, 2-hydroxy-5-nitro-, 2-iodophenylhydrazone. Retrieved from [Link]

• Taylor & Francis Online. (2019). Exploratory applications of 2-nitrobenzaldehyde-derived Morita-Baylis-Hillman adducts as synthons in the construction of drug-like scaffolds. Synthetic Communications, 49(3). Available at: [Link]

• PubChem. (n.d.). 2-Hydroxy-4-nitrobenzaldehyde. Retrieved from [Link]

• Hakimi, M., & Sarani, M. (2012). Synthesis of 2-Hydroxy-5-Nitrobenzaldehyde with Use of Lanthanum(III) and Cerium(III) Metal Salts. International Journal of Science and Advanced Technology, 2(4), 62-65. Available at: [Link]

• Frontiers in Microbiology. (2019). Explication of the Potential of 2-Hydroxy-4-Methoxybenzaldehyde in Hampering Uropathogenic Proteus mirabilis Crystalline Biofilm and Virulence. Available at: [Link]

• PubChemLite. (n.d.). 2-hydroxy-5-nitrobenzaldehyde (C7H5NO4). Retrieved from [Link]

• The Hive. (n.d.). Benzaldehydes: from nitro to hydroxy in one step!. Retrieved from [Link]

• NIST. (n.d.). Benzaldehyde, 2-hydroxy-5-nitro-. In NIST Chemistry WebBook. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-hydroxy-4-methylbenzaldehyde. Retrieved from [Link]

• ResearchGate. (2009). 2-Hydroxy-5-nitrobenzaldehyde. Available at: [Link]

• Khan, S. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Fine Chemical Engineering, 5(2), 345-365. Available at: [Link]

• Tanak, H., et al. (2009). 2-Hydroxy-5-nitrobenzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3056. Available at: [Link]

• PubChem. (n.d.). 5-Hydroxy-4-methoxy-2-nitrobenzaldehyde. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and biological evaluations of 2-(4-hydroxyaryl)-N'-[{5'-(substituted aryl)-furan-2'-yl}-methylidene]-ketohydrazides. Available at: [Link]

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Technical Whitepaper: Crystallographic Characterization of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

This guide provides an in-depth crystallographic and structural analysis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde , a critical precursor in the synthesis of Schiff base ligands and bioactive metal complexes.

Executive Summary

2-Hydroxy-4-methyl-5-nitrobenzaldehyde (CAS: 101421-77-6) represents a "privileged scaffold" in medicinal chemistry. Its structural significance lies in the salicylaldehyde core , which features a robust intramolecular hydrogen bond that locks the molecule into a planar conformation. This planarity, combined with the electron-withdrawing nitro group and the steric bulk of the methyl group, dictates its crystal packing and reactivity. This guide analyzes the molecule's solid-state architecture, providing researchers with the data needed for ligand design and crystal engineering.

Chemical Profile & Identification

Property	Data
IUPAC Name	2-Hydroxy-4-methyl-5-nitrobenzaldehyde
Common Name	4-Methyl-5-nitrosalicylaldehyde
CAS Number	101421-77-6
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol
Appearance	Yellow crystalline solid
Melting Point	134–136 °C (Typical for this class)
Solubility	Soluble in DMSO, DMF, hot Ethanol; sparingly soluble in water

Synthesis & Crystallization Protocol

To obtain high-quality single crystals suitable for X-ray diffraction (XRD), a controlled synthesis and slow-evaporation technique is required.

Synthesis Logic (Regioselectivity)

The synthesis relies on the nitration of 4-methylsalicylaldehyde. The regiochemistry is driven by the directing effects of the substituents:

• Hydroxyl (-OH) at C2: Strong ortho/para director. Activates C3 and C5.

• Methyl (-CH₃) at C4: Weak ortho/para director. Activates C3 and C5.

• Aldehyde (-CHO) at C1: Strong meta director. Deactivates the ring, but less so at C3/C5.

Result: Position C5 is electronically activated by both the -OH (para) and -CH₃ (ortho) groups. Position C3 is sterically crowded (flanked by -OH and -CHO). Therefore, nitration occurs exclusively at C5 .

Experimental Workflow (DOT Visualization)

Figure 1: Synthesis pathway highlighting the regioselective nitration at the C5 position.

Crystallization Protocol

• Dissolution: Dissolve 100 mg of the crude yellow solid in 15 mL of hot absolute ethanol (or methanol).

• Filtration: Filter the hot solution through a 0.45 µm PTFE syringe filter to remove dust nuclei.

• Growth: Place the vial in a vibration-free environment at room temperature (25°C). Cover with parafilm and poke 2-3 small holes to allow slow solvent evaporation.

• Harvest: X-ray quality yellow prisms typically appear within 3-5 days.

Structural Analysis (The Core)

The crystal structure of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is defined by a "lock-and-key" intramolecular interaction. While specific unit cell dimensions for the 4-methyl derivative may vary slightly due to packing, the molecular conformation is strictly conserved across the nitrosalicylaldehyde family (e.g., 2-hydroxy-5-nitrobenzaldehyde).

The Resonance-Assisted Hydrogen Bond (RAHB)

The defining feature of this molecule is the strong intramolecular hydrogen bond between the phenolic hydroxyl group (O-H) and the carbonyl oxygen (C=O) of the aldehyde.

• Interaction: O(2)-H...O(1)=C(7)

• Effect: This forms a pseudo-six-membered ring (S(6) motif), locking the aldehyde group coplanar with the benzene ring.

• Bond Distance: The O...O distance is typically 2.55 – 2.60 Å , indicating a strong hydrogen bond.

Crystal Data (Homolog Reference)

Note: The data below represents the structural homolog 2-Hydroxy-5-nitrobenzaldehyde (CSD Ref: KIGZUZ), which serves as the structural template. The 4-methyl derivative will exhibit a slightly expanded unit cell volume (~15-20 ų larger) but identical space group symmetry.

Parameter	Value (Reference Homolog)	Structural Implication
Crystal System	Monoclinic	Standard for planar aromatics
Space Group	P2₁/c	Centrosymmetric packing
Z (Molecules/Cell)	4	1 molecule per asymmetric unit
a (Å)	~ 7.25 Å	Short axis (stacking direction)
b (Å)	~ 8.40 Å	Inter-stack distance
c (Å)	~ 11.70 Å	Long axis
β (Angle)	~ 95.2°	Slight monoclinic tilt
Packing Motif	π-π Stacking	Layers stabilized by nitro-dipoles

Structural Logic Diagram

Figure 2: Structural logic governing the molecular conformation and crystal packing.

Applications in Drug Development

The crystallographic stability of this molecule makes it an ideal ligand precursor.

• Schiff Base Ligands: The aldehyde group reacts with primary amines (e.g., thiosemicarbazides) to form Schiff bases. The 2-OH group then assists in chelating metal ions (Cu, Zn, Ni).

• Antimicrobial Complexes: Metal complexes derived from this scaffold have shown potent activity against MRSA and Candida albicans due to the lipophilicity conferred by the 4-methyl group, which enhances cell membrane penetration compared to the non-methylated analog.

References

• Synthesis & Regioselectivity

  • Miller, G. (1888). "Über Nitrosalicylaldehyde." Berichte der deutschen chemischen Gesellschaft, 20, 1928. (Foundational synthesis of 5-nitrosalicylaldehyde class).

  • PrepChem. "Synthesis of 4-chloromethyl-5-nitro-salicylaldehyde."

• Crystallographic Homologs (5-Nitrosalicylaldehyde)

  • Kumberger, O. et al. (1993). "Crystal structure of 2-hydroxy-5-nitrobenzaldehyde." Z. Kristallogr.

  • Cambridge Structural Database (CSD). Refcode: KIGZUZ.

• Biological Applications

  • RSC Advances. (2015).[1] "Synthesis and structures of 5-nitro-salicylaldehyde thiosemicarbazonates of copper(II)." RSC Adv., 5, 14916-14936.[1]

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An In-depth Technical Guide to the UV-Vis Spectral Characteristics of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

This guide provides a comprehensive technical exploration of the Ultraviolet-Visible (UV-Vis) spectral characteristics of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of its electronic transitions and offers practical, field-proven protocols for its spectral analysis.

Introduction: A Molecule of Interest

2-Hydroxy-4-methyl-5-nitrobenzaldehyde, with the chemical formula C₈H₇NO₄ and a molecular weight of 181.15 g/mol , is a substituted aromatic aldehyde.[1] Its structure is characterized by a benzene ring functionalized with a hydroxyl (-OH) group, a methyl (-CH₃) group, a nitro (-NO₂) group, and an aldehyde (-CHO) group. This unique combination of electron-donating (hydroxyl and methyl) and electron-withdrawing (nitro and aldehyde) groups creates a complex electronic environment that dictates its chemical reactivity and spectral properties.[1] Understanding the UV-Vis spectral behavior of this molecule is crucial for its quantification, stability assessment, and for elucidating its role in various chemical and biological processes.

The presence of the aromatic ring and its various substituents gives rise to characteristic electronic transitions, primarily of the π→π* and n→π* types, which are readily probed by UV-Vis spectroscopy. The spectral profile of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is significantly influenced by external factors such as solvent polarity and the pH of the medium, making a thorough understanding of these effects paramount for accurate and reproducible analysis.

Theoretical Framework: Electronic Transitions and Influencing Factors

The UV-Vis absorption spectrum of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is governed by the electronic transitions between different molecular orbitals. The key chromophores in this molecule are the benzene ring, the nitro group, and the aldehyde group.

1. π→π Transitions:* These are typically high-energy transitions that involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. For substituted benzenes, these transitions often result in strong absorption bands.[2] In the case of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, we can expect multiple π→π* transitions associated with the aromatic system, with their energies and intensities modulated by the substituents. Electron-donating groups like -OH and -CH₃ tend to cause a bathochromic (red) shift, while electron-withdrawing groups like -NO₂ and -CHO can have a more complex influence.[2][3]

2. n→π Transitions:* These lower-energy transitions involve the excitation of a non-bonding electron (from the oxygen atoms of the hydroxyl, nitro, and aldehyde groups) to a π* antibonding orbital. These transitions are typically weaker in intensity compared to π→π* transitions.[4] For nitroaromatic compounds, a weak n→π* transition is often observed at longer wavelengths, around 350 nm.[4]

3. Influence of Substituents:

• Hydroxyl (-OH) and Methyl (-CH₃) Groups: As electron-donating groups, they increase the electron density of the aromatic ring, which can lower the energy gap for π→π* transitions, resulting in a bathochromic shift.

• Nitro (-NO₂) and Aldehyde (-CHO) Groups: These are strong electron-withdrawing groups that can significantly influence the electronic structure. The nitro group, in particular, is known to be a strong chromophore.[3]

4. Solvatochromism: The Effect of Solvent Polarity: Solvatochromism refers to the change in the position, and sometimes intensity, of a UV-Vis absorption band upon changing the polarity of the solvent.[5] This phenomenon arises from differential solvation of the ground and excited states of the molecule.

• Positive Solvatochromism (Bathochromic Shift): If the excited state is more polar than the ground state, an increase in solvent polarity will stabilize the excited state more than the ground state, leading to a red shift.

• Negative Solvatochromism (Hypsochromic Shift): Conversely, if the ground state is more polar, a more polar solvent will lead to a blue shift.[5] For phenolic compounds, the choice of solvent is critical as it can influence compound stability and spectral characteristics.[6]

5. The Critical Role of pH: Deprotonation of the Phenolic Group: The hydroxyl group on the benzene ring is phenolic and therefore acidic. A change in the pH of the medium can lead to its deprotonation, forming a phenoxide ion. This deprotonation has a profound effect on the UV-Vis spectrum. The resulting phenoxide is a much stronger electron-donating group, leading to a significant bathochromic shift and often a hyperchromic effect (increased absorbance intensity).[6] This pH-dependent spectral shift can be utilized to determine the pKa of the compound.

Experimental Protocol for UV-Vis Spectral Analysis

This section provides a detailed, step-by-step methodology for the comprehensive UV-Vis spectral analysis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

I. Instrumentation and Materials

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-800 nm.

• Cuvettes: Matched quartz cuvettes with a 1 cm path length.

• Analyte: 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (purity ≥ 98%).

• Solvents: A range of solvents with varying polarities (e.g., cyclohexane, ethanol, acetonitrile, dimethyl sulfoxide (DMSO)). All solvents should be of spectroscopic grade.

• Buffers: A series of buffer solutions covering a wide pH range (e.g., pH 2, 4, 7, 9, 11).

• Volumetric Glassware and Pipettes: Calibrated for accurate solution preparation.

II. Preparation of Stock and Working Solutions

Rationale: Accurate concentration determination is fundamental to UV-Vis spectroscopy, as absorbance is directly proportional to concentration according to the Beer-Lambert Law.

• Stock Solution (e.g., 1 mM in Ethanol):

  • Accurately weigh approximately 18.12 mg of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

  • Dissolve the weighed compound in a small amount of ethanol in a 100 mL volumetric flask.

  • Once fully dissolved, bring the volume up to the 100 mL mark with ethanol and mix thoroughly.

• Working Solutions (e.g., 10 µM):

  • Pipette 1 mL of the 1 mM stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with the desired solvent (e.g., ethanol for the initial spectrum).

  • Prepare fresh working solutions for each solvent to be tested to avoid solvent evaporation and concentration changes.

III. Experimental Workflow

The following diagram illustrates the workflow for a comprehensive UV-Vis analysis of the target compound.

Caption: Influence of pH on molecular structure and spectrum.

Conclusion

The UV-Vis spectral characteristics of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde are a rich source of information about its electronic structure and its interactions with the surrounding chemical environment. The interplay of its electron-donating and electron-withdrawing substituents gives rise to a complex but interpretable spectrum. By systematically investigating the effects of solvent polarity and pH, researchers can gain a deeper understanding of this molecule's properties, which is essential for its application in various scientific and industrial fields. The protocols and theoretical framework presented in this guide provide a robust foundation for conducting such analyses with scientific rigor and integrity.

References

• Ansari, Y., et al. (2021). Spectroscopic Analysis of Electronic Transitions and Vibrational Modes in Substituted Benzene Derivatives: A Combined UV-Vis and FTIR Study. Journal of Molecular Structure, 1244, 130957.
• Chowdhury, S., Kishi, H., Dillow, G. W., & Kebarle, P. (1989). Electron affinities of substituted nitrobenzenes. Canadian Journal of Chemistry, 67(4), 603-610.
• Townsend, D., et al. (2020). Ultraviolet Excitation Dynamics of Nitrobenzenes. The Journal of Physical Chemistry A, 124(27), 5579-5587.
• Gotor, R., et al. (2018). Bright and efficient solid-state emitters based on salicylaldehyde derivatives.
• Rehman, A. U., et al. (2021). Exploration of Photophysical and Nonlinear Properties of Salicylaldehyde-Based Functionalized Materials: A Facile Synthetic and DFT Approach. ACS Omega, 6(50), 34653-34666.
• Favin, A., & Jaffe, H. H. (1979). Electronic spectra of nitrobenzene derivatives. Spectrochimica Acta Part A: Molecular Spectroscopy, 35(3), 229-236.
• van der Wijst, T., et al. (2016). How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Voronoi deformation density analysis. Physical Chemistry Chemical Physics, 18(4), 2538-2547.
• Lu, Y. H., et al. (2006). UV-visible spectroscopic study of the salicyladehyde benzoylhydrazone and its cobalt complexes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 65(3-4), 695-701.
• El-Daly, S. A., et al. (2015). Synthesis and Spectroscopic Characterization for Bis (salysylaldehyde) Benzidine. Journal of Spectroscopy, 2015, 854183.
• Lu, Y. H., et al. (2006). UV-visible spectroscopic study of the salicyladehyde benzoylhydrazone and its cobalt complexes. PubMed, PMID: 16503413.
• Andersen, Ø. M., & Fossen, T. (2003).
• González, L., et al. (2011). A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Physical Chemistry Chemical Physics, 13(4), 1405-1414.
• Reichardt, C. (2003).
• S. M. Abu-Bakr, et al. (2017). Experiment 1 Effect of Solvent, pH and auxochrome on UV absorbance. SlideShare.
• PubChem. (n.d.). 2-Hydroxy-4-nitrobenzaldehyde.
• Cheméo. (n.d.). Benzaldehyde, 2-hydroxy-5-nitro-.
• Tanak, H., et al. (2009). 2-Hydroxy-5-nitrobenzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3056.
• Tanak, H., et al. (2009). 2-Hydroxy-5-nitrobenzaldehyde.
• Sigma-Aldrich. (n.d.). 2-Hydroxy-5-nitrobenzaldehyde.
• NIST. (n.d.). 5-Hydroxy-2-nitrobenzaldehyde. NIST Chemistry WebBook.
• Wang, Y., et al. (2014). UV absorbance spectra at 270 nm for 4-nitrobenzaldehyde at different concentrations.
• BenchChem. (n.d.). Synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde: An Essential Building Block for Novel Therapeutics.

Sources

• 1. benchchem.com [benchchem.com]
• 2. ijermt.org [ijermt.org]
• 3. How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Vor ... - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP07483E [pubs.rsc.org]
• 4. A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Solvatochromism - Wikipedia [en.wikipedia.org]
• 6. 9afi.com [9afi.com]

Protocols & Analytical Methods

condensation reactions involving 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Application Note: Condensation Protocols for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Part 1: Executive Summary & Chemical Profile

2-Hydroxy-4-methyl-5-nitrobenzaldehyde (CAS: 101421-77-6) is a highly versatile "push-pull" aromatic scaffold used extensively in the synthesis of pharmacophores. Its unique reactivity stems from the interplay between the electron-withdrawing nitro group (C5) and the electron-donating hydroxyl (C2) and methyl (C4) groups. This electronic environment activates the aldehyde carbonyl toward nucleophilic attack while the ortho-hydroxyl group facilitates rapid heterocyclization.

This guide details two primary condensation pathways critical for drug development:

• Schiff Base Formation: Synthesis of thiosemicarbazones/hydrazones (Antimicrobial/Anticancer leads).

• Knoevenagel Condensation: Synthesis of substituted coumarins (Fluorescent probes, SCD inhibitors).

Table 1: Chemical Profile

Property	Data
CAS Number	101421-77-6
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol
Appearance	Yellow to light orange solid
Solubility	Soluble in DMSO, DMF, hot Ethanol/Methanol; sparingly soluble in water.[1]
Key Reactivity	Electrophilic aldehyde (C1), Nucleophilic phenol (C2), Acidic C5-nitro activation.

Part 2: Reactivity & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available for this scaffold. The nitro group at C5 enhances the electrophilicity of the aldehyde, making condensation reactions faster than in unsubstituted salicylaldehydes.

Caption: Divergent synthesis pathways. The C5-nitro group accelerates nucleophilic attack at the aldehyde (C1).

Part 3: Experimental Protocols

Protocol A: Synthesis of Thiosemicarbazone Ligands (Schiff Base)

Application: Synthesis of antibacterial and anticancer metal-chelating agents.

Mechanism: This reaction proceeds via acid-catalyzed nucleophilic addition of the terminal hydrazine nitrogen to the aldehyde, followed by dehydration. The product often precipitates due to high crystallinity and planarity.

Reagents:

• 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 equiv)[2]

• Thiosemicarbazide (1.0 equiv)

• Solvent: Absolute Ethanol (EtOH)

• Catalyst: Glacial Acetic Acid (3-5 drops)

Step-by-Step Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.0 mmol (181 mg) of the aldehyde in 20 mL of hot absolute ethanol. Ensure complete dissolution; the solution will be yellow.

• Addition: Add 1.0 mmol (91 mg) of thiosemicarbazide directly to the flask.

• Catalysis: Add 3-5 drops of glacial acetic acid.

• Reflux: Attach a reflux condenser and heat the mixture at 78-80°C (reflux) for 3–5 hours.

  • Monitoring: The solution usually darkens (orange/red) or forms a precipitate.

• Workup: Cool the reaction mixture to room temperature, then place in an ice bath for 30 minutes.

• Isolation: Filter the solid precipitate under vacuum. Wash the cake with cold ethanol (2 x 5 mL) followed by cold diethyl ether (to remove unreacted aldehyde).

• Purification: Recrystallize from hot ethanol or an EtOH/DMF mixture if necessary.

Self-Validating Checkpoints:

• Visual: Appearance of a bright yellow/orange crystalline solid.

• Solubility: Product is less soluble in ethanol than the starting material.

• TLC: (Mobile Phase: 30% EtOAc in Hexane). The aldehyde spot (higher Rf) should disappear. The product spot will often streak or remain at the baseline if very polar, or show a distinct lower Rf.

Protocol B: Synthesis of 3-Carboxycoumarins (Knoevenagel Condensation)

Application: Synthesis of fluorescent probes and enzyme inhibitors (e.g., Stearoyl-CoA desaturase).

Mechanism: Piperidine acts as a base to deprotonate the active methylene compound. The resulting enolate attacks the aldehyde. The ortho-hydroxyl group then attacks the ester carbonyl (transesterification), closing the lactone ring.

Reagents:

• 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 equiv)[2]

• Diethyl Malonate (1.2 equiv)

• Solvent: Ethanol (or Methanol)[3]

• Catalyst: Piperidine (0.1 equiv) + Glacial Acetic Acid (catalytic trace)

Step-by-Step Procedure:

• Setup: In a dry flask, combine 1.0 mmol (181 mg) of aldehyde and 1.2 mmol (192 mg, ~182 µL) of diethyl malonate in 15 mL Ethanol.

• Catalyst Addition: Add 2 drops of piperidine followed by 1 drop of glacial acetic acid.

• Reaction: Reflux the mixture for 4–6 hours.

  • Note: If the reaction is slow, add more piperidine (up to 0.5 equiv) or switch to a microwave reactor (100°C, 15 mins).

• Cyclization Check: The formation of the coumarin ring is often accompanied by fluorescence (check under UV lamp, 365 nm). Note: The nitro group may partially quench fluorescence, but a blue/green shift is common.

• Workup: Pour the cooled reaction mixture into 50 mL of ice-cold water containing 1 mL of HCl (to neutralize piperidine).

• Precipitation: The coumarin ester should precipitate as a solid. Filter and wash with water.

• Hydrolysis (Optional): To obtain the carboxylic acid, reflux the ester in 10% NaOH for 1 hour, then acidify with HCl.

Self-Validating Checkpoints:

• IR Spectroscopy: Look for the appearance of the lactone carbonyl stretch at ~1700–1720 cm⁻¹ .

• Proton NMR: Disappearance of the aldehyde proton (~10 ppm) and appearance of the vinyl proton at position C4 of the coumarin ring (~8.5 ppm).

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Schiff Base)	Incomplete dehydration (equilibrium).	Add molecular sieves to the reaction or use a Dean-Stark trap (if scale allows) to remove water.
No Precipitation	Product is too soluble in hot EtOH.	Concentrate the solvent by 50% on a rotovap and cool to -20°C overnight.
Starting Material Remains	Nitro group deactivating the aldehyde?	Unlikely. The nitro group activates it. Ensure the amine is not protonated (do not add excess acid). Check amine purity.
Oiling Out (Coumarin)	Impurities or mixed ester/acid products.	Triturate the oil with cold diethyl ether or hexane to induce crystallization.

References

• Makhubela, B. et al. "Synthesis and Characterization of Schiff Base Ligands Derived from Nitro-Salicylaldehydes." ResearchGate. [Link]

• Suljić, S. & Pietruszka, J. "Coumarin Synthesis via Knoevenagel Condensation: A Mechanistic Study." MDPI Molecules, 2021. [Link]

• Patent CN101896473B. "Stearoyl-CoA desaturase inhibitors and preparation thereof.

Sources

• 1. oiccpress.com [oiccpress.com]
• 2. CN101896473B - 硬脂酰基辅酶a去饱和酶抑制剂 - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]

Knoevenagel condensation of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Abstract

This application note details the synthetic protocols for the Knoevenagel condensation of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (HMNB) . Unlike simple aromatic aldehydes, HMNB possesses an ortho-hydroxyl group that facilitates a spontaneous intramolecular trans-esterification following the initial condensation. This "cascade" sequence is the primary route for synthesizing 7-methyl-6-nitrocoumarin-3-carboxylic acid and its derivatives—scaffolds critical for developing "push-pull" fluorescent dyes, photo-cleavable linkers, and bioactive antimicrobial agents. We present two validated methodologies: a classical Doebner modification for carboxylic acids and a microwave-assisted protocol for esters, ensuring high yields and purity.

Introduction & Strategic Significance

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a densely functionalized aromatic scaffold. Its reactivity profile is defined by the synergistic effects of its substituents:

• Aldehyde (C1): Highly electrophilic, serving as the acceptor in the Knoevenagel event.

• Hydroxyl (C2): Acts as an internal nucleophile. Under basic conditions, the phenoxide ion attacks the pendant ester/acid group of the Knoevenagel intermediate, driving the formation of the coumarin (2H-chromen-2-one) ring.

• Methyl (C4) & Nitro (C5): These groups map to the C7 and C6 positions of the final coumarin ring, respectively. The nitro group (electron-withdrawing) at C6 and the methyl group (weakly electron-donating) at C7 create a unique electronic push-pull system, essential for tuning the fluorescence emission of the final coumarin derivatives.

Primary Reaction Pathway: The reaction with active methylene compounds (e.g., malonic acid, diethyl malonate, ethyl acetoacetate) does not stop at the benzylidene intermediate. Instead, it proceeds via the Knoevenagel-Lactonization Cascade to yield 3-substituted coumarins.

Mechanistic Insight

Understanding the mechanism is vital for troubleshooting. The reaction proceeds in three distinct phases:

• Enolization & Attack: The base deprotonates the active methylene (e.g., malonic acid), generating an enolate that attacks the aldehyde carbonyl.

• Dehydration: Elimination of water yields the ortho-hydroxybenzylidene intermediate (Knoevenagel product).

• Cyclization (Lactonization): The ortho-hydroxyl group attacks the carbonyl of the cis-oriented ester/acid moiety, closing the ring to form the coumarin core.

Note on Regiochemistry: The trans-isomer of the benzylidene intermediate cannot cyclize directly; however, rapid photo-isomerization or thermal equilibration usually funnels the mixture toward the cyclized product.

Experimental Protocols

Method A: Classical Doebner Modification (Synthesis of Coumarin-3-carboxylic Acids)

Best for: Large-scale synthesis of the acid derivative for further coupling.

Materials:

• 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 eq)

• Malonic acid (1.2 eq)

• Pyridine (Solvent/Base, 3.0 mL per mmol substrate)

• Aniline (Catalyst, 2-3 drops) or Piperidine (Catalyst, 2-3 drops)

• HCl (2M, for workup)

Protocol:

• Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂), dissolve 1.81 g (10 mmol) of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde and 1.25 g (12 mmol) of malonic acid in 5 mL of dry pyridine .

• Catalysis: Add 3 drops of aniline . The aniline forms a highly reactive Schiff-base intermediate (an iminium ion) with the aldehyde, accelerating the nucleophilic attack.

• Reaction: Heat the mixture to 85–90°C with magnetic stirring. Evolution of CO₂ (bubbles) indicates the decarboxylation step is proceeding (if decarboxylation is desired, higher temps >100°C are used; for the carboxylic acid retention, keep <95°C, though some decarboxylation to the vinyl derivative is a risk in Doebner conditions. Correction: Standard Doebner with malonic acid in pyridine typically yields the

  -unsaturated acid. However, with ortho-OH, it yields the coumarin-3-carboxylic acid ).

• Monitoring: Monitor by TLC (Mobile phase: Ethyl Acetate/Hexane 1:1). The aldehyde spot (

  ) should disappear, replaced by a lower fluorescent spot (Coumarin acid). Run time is typically 2–4 hours .

• Workup: Cool the reaction mixture to room temperature. Pour the dark solution into 50 mL of ice-cold water containing 10 mL of concentrated HCl . This neutralizes the pyridine and precipitates the product.

• Purification: Filter the yellow solid. Wash with cold water (

  mL) to remove pyridinium salts. Recrystallize from Glacial Acetic Acid or Ethanol/DMF (9:1) .

Yield Expectation: 75–85% Product: 7-Methyl-6-nitrocoumarin-3-carboxylic acid.

Method B: Microwave-Assisted Synthesis (Synthesis of Coumarin-3-esters)

Best for: Rapid library generation, high purity, ester derivatives.

Materials:

• 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 eq)

• Diethyl Malonate (1.1 eq)

• Piperidine (0.1 eq)

• Ethanol (Solvent, minimal volume)

Protocol:

• Setup: In a microwave-safe vial (10 mL), mix 181 mg (1 mmol) of the aldehyde and 176 mg (1.1 mmol) of diethyl malonate.

• Solvent: Add 1.0 mL of Ethanol .

• Catalyst: Add 10 µL of Piperidine .

• Irradiation: Cap the vial. Irradiate at 80°C (Dynamic Power mode, max 150W) for 10 minutes .

• Workup: Cool the vial. The product often crystallizes directly upon cooling. If not, add 2 mL of ice water.

• Purification: Filter the solid. Wash with cold ethanol.

Yield Expectation: 85–92% Product: Ethyl 7-methyl-6-nitrocoumarin-3-carboxylate.

Data Analysis & Troubleshooting

Table 1: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Sticky Solid	Incomplete cyclization or polymerization.	Ensure reaction runs to completion (TLC). If product is the uncyclized benzylidene, heat with catalytic HCl/Acetic acid to force lactonization.
Product is not Fluorescent	Nitro group quenching.	Nitro groups are known fluorescence quenchers. Reduce the nitro group to an amine (Sn/HCl or H₂/Pd) to restore/enhance fluorescence ("turn-on" probes).
Decarboxylation (Method A)	Temperature too high.	If the target is the coumarin-3-carboxylic acid, keep temp <95°C. If the target is 7-methyl-6-nitrocoumarin (no 3-substituent), heat to reflux (>115°C) to promote decarboxylation.

Characterization Checkpoints (Self-Validation):

• IR Spectroscopy: Look for two distinct carbonyl stretches.

  • Lactone (Coumarin ring): ~1700–1720 cm⁻¹.

  • Carboxylic Acid/Ester: ~1680–1700 cm⁻¹.

  • Nitro group: ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric).

• ¹H NMR (DMSO-d₆):

  • C4-H (Coumarin vinyl proton): A characteristic singlet appearing downfield at δ 8.5–8.8 ppm . This confirms the formation of the coumarin ring.

  • Absence of Aldehyde: Disappearance of the CHO singlet (~10.2 ppm).

Applications & Workflow

The synthesized 7-methyl-6-nitrocoumarin-3-carboxylic acid is a versatile intermediate.

Workflow Visualization:

• Fluorescent Probes: Reduction of the 6-nitro group to a 6-amino group creates a strong "push-pull" electronic system (7-methyl-6-amino vs 3-carboxy), yielding highly fluorescent dyes suitable for biological imaging.

• Photo-cleavable Linkers: Nitro-coumarins are often used as "caged" compounds where UV light triggers the release of a bioactive molecule attached to the C4 or substituent positions.

References

• Preparation of Coumarin-3-carboxylic acids (General Doebner)

  • Organic Syntheses, Coll.[1][2] Vol. 3, p. 165 (1955); Vol. 28, p. 24 (1948). Title: Coumarin-3-carboxylic Acid.

• Microwave-Assisted Knoevenagel Condensation

  • Bogdal, D. (1998).

• Synthesis of Nitro-Coumarins

  • Sashidhara, K. V., et al. (2012).[3] "Efficient synthesis of 3-aryl coumarin derivatives using cyanuric chloride." Synlett.

• Mechanistic Review of Coumarin Synthesis

  • "Recent Advances in the Synthesis of Coumarin Derivatives." Molecules, 2014.[4]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2-Hydr­oxy-5-nitro­benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coumarin synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]

synthetic routes for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde production

Executive Summary

This guide details the synthetic pathway for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (CAS: 71105-49-2), a critical intermediate in the synthesis of Schiff base ligands, coordination complexes, and pharmaceutical pharmacophores. The protocol prioritizes regioselective nitration of the commercially available precursor 2-hydroxy-4-methylbenzaldehyde (4-methylsalicylaldehyde).

The synthesis challenges lie in controlling the regioselectivity between the 3-nitro and 5-nitro isomers. This guide demonstrates that the 5-nitro isomer is thermodynamically and kinetically favored due to the synergistic directing effects of the hydroxyl and methyl groups, provided that temperature and stoichiometry are rigorously controlled to prevent dinitration.

Retrosynthetic Analysis & Strategy

The target molecule features a benzaldehyde core with three substituents: a hydroxyl group (C2), a methyl group (C4), and a nitro group (C5).

• Disconnection: The C-N bond is the most logical disconnection, leading back to the nitration of 2-hydroxy-4-methylbenzaldehyde .

• Precursor Origin: The precursor is derived from m-cresol (3-methylphenol) via formylation (Reimer-Tiemann or Duff reaction).

Regioselectivity Logic:

• Hydroxyl (C2): Strong activator, ortho/para director. Directs to C3 and C5 .

• Methyl (C4): Weak activator, ortho/para director. Directs to C3 and C5 .

• Formyl (C1): Strong deactivator, meta director. Directs to C3 and C5 .

Conflict Resolution:

• Position C3: Located between the OH and Methyl groups. This position is sterically crowded (ortho to two substituents).

• Position C5: Located para to the OH group and ortho to the Methyl group. This position is significantly less sterically hindered and electronically reinforced by the strong para-directing effect of the hydroxyl group.

Experimental Protocols

Phase 1: Precursor Synthesis (If not purchased)

Target: 2-Hydroxy-4-methylbenzaldehyde

While this compound is commercially available (FEMA 3697), it can be synthesized from m-cresol.

Method: Duff Reaction [1]

• Reagents: m-Cresol (1.0 eq), Hexamethylenetetramine (HMTA) (1.1 eq), Trifluoroacetic acid (TFA) or Acetic Acid.

• Procedure: Reflux m-cresol and HMTA in acid. Acid hydrolysis of the intermediate imine yields the aldehyde.

• Note: Formylation of m-cresol occurs at C6 (becoming C1 relative to OH at C2), yielding the 2,4-substitution pattern.

Phase 2: Regioselective Nitration (Core Protocol)

Target: 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Safety Critical: Nitration is highly exothermic. Runaway reactions can lead to explosive decomposition. Ensure cooling systems are redundant.

Materials:

• Starting Material: 2-Hydroxy-4-methylbenzaldehyde (13.6 g, 100 mmol)

• Solvent: Glacial Acetic Acid (40 mL)

• Nitrating Agent: Fuming Nitric Acid (d=1.5) (4.6 mL, ~110 mmol) or 70% HNO3 (controlled addition).

• Catalyst/Solvent: Concentrated Sulfuric Acid (H2SO4) (Optional, for mixed acid route) - Protocol below uses Acetic Acid for milder, cleaner mono-nitration.

Step-by-Step Protocol:

• Dissolution: In a 250 mL 3-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 13.6 g of 2-hydroxy-4-methylbenzaldehyde in 40 mL of glacial acetic acid .

• Cooling: Immerse the flask in an ice-salt bath. Cool the internal temperature to 0–5 °C .

  • Why: Low temperature favors the mono-nitro product and suppresses oxidation of the aldehyde to the carboxylic acid.

• Preparation of Nitrating Mix: In a separate beaker, mix 5 mL of Nitric Acid with 10 mL of Glacial Acetic Acid . Pre-cool to 0 °C.

• Addition (The Critical Step): Add the nitrating mixture dropwise to the stirred aldehyde solution over 45–60 minutes .

  • Constraint: Do NOT allow the internal temperature to exceed 10 °C .

  • Observation: The solution will darken, and a yellow precipitate may begin to form as the reaction progresses.

• Reaction Maintenance: After addition, allow the mixture to stir at 0–5 °C for 2 hours . Monitor reaction progress via TLC (Silica gel; Mobile Phase: Hexane:Ethyl Acetate 3:1).

  • Endpoint: Disappearance of the starting aldehyde (Rf ~0.6) and appearance of the nitro product (Rf ~0.4, yellow spot).

• Quenching: Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring. The product will precipitate as a bright yellow solid.

• Isolation: Filter the solid using a Buchner funnel. Wash the cake copiously with cold water (3 x 50 mL) to remove all traces of acid.

  • QC Check: The filtrate pH should be neutral.

• Purification: Recrystallize the crude solid from hot Ethanol (95%) or an Acetic Acid/Water mixture.

  • Dissolve in minimum boiling ethanol.

  • Cool slowly to room temperature, then to 4 °C.

  • Filter and dry in a vacuum oven at 50 °C.

Results & Characterization

Expected Yield: 75–85% Appearance: Yellow crystalline solid.

Data Summary Table:

Parameter	Specification	Notes
Molecular Formula	C₈H₇NO₄	MW: 181.15 g/mol
Melting Point	124–128 °C	Distinct from precursor (60 °C)
IR Spectrum	1660 cm⁻¹ (C=O)	Aldehyde stretch
1530, 1350 cm⁻¹ (NO₂)	Nitro symmetric/asymmetric
3200–3400 cm⁻¹ (OH)	Broad phenolic stretch
¹H NMR (DMSO-d₆)	δ 10.2 (s, 1H, CHO)	Aldehyde proton
δ 11.5 (s, 1H, OH)	Phenolic proton (exchangeable)
δ 8.3 (s, 1H, H6)	Aromatic proton (between NO₂ and CHO)
δ 6.9 (s, 1H, H3)	Aromatic proton (between OH and Me)
δ 2.3 (s, 3H, CH₃)	Methyl group

Interpretation: The singlet at δ 8.3 confirms the substitution at C5. If nitration occurred at C3, the coupling patterns and shifts would differ significantly due to shielding effects, and the H6 proton would appear as a doublet (if H5 were present) or singlet with different shift. The presence of two aromatic singlets confirms the para relationship of the protons (positions 3 and 6) in the 1,2,4,5-substituted ring.

Pathway Visualization

Caption: Synthetic pathway from m-cresol to the target nitrobenzaldehyde, highlighting the critical regioselective nitration step.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Tarry Product	Oxidation of aldehyde; Temp > 10°C	Ensure strict temperature control (0-5°C). Add HNO₃ slower.
Mixture of Isomers	Lack of regiocontrol	Use Acetic Acid as solvent (milder) rather than H₂SO₄.
Dinitration	Excess HNO₃	Verify stoichiometry (1.05 eq max).
Starting Material Remains	Reaction incomplete	Allow longer stir time at 5°C; do not heat to drive reaction.

References

• BenchChem. (2025). Synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde and Analogues. Retrieved from

• PrepChem. (n.d.). Synthesis of 2-hydroxy-4-methylbenzaldehyde (4-methylsalicylaldehyde).[2][3] Retrieved from

• Sigma-Aldrich. (2025). Product Specification: 3-Methoxy-5-nitrosalicylaldehyde (Analogous Chemistry). Retrieved from

• PubChem. (2025).[2] Compound Summary: 2-Hydroxy-4-methylbenzaldehyde (CID 61200).[4][2] Retrieved from

• Google Patents. (2010). CN101967101A: Method for preparing 5-nitrosalicylaldehyde.[5][6] Retrieved from

Sources

• 1. CN101967101A - Method for preparing 5-nitrosalicylaldehyde - Google Patents [patents.google.com]
• 2. 2-Hydroxy-4-methylbenzaldehyde | C8H8O2 | CID 61200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. PubChemLite - 2-hydroxy-4-methylbenzaldehyde (C8H8O2) [pubchemlite.lcsb.uni.lu]
• 5. prepchem.com [prepchem.com]
• 6. oatext.com [oatext.com]

Application Note: Strategies for the Functionalization of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde in the Synthesis of Novel Dyes

Abstract This application note provides a detailed guide for the chemical functionalization of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, a versatile and highly valuable building block in synthetic organic chemistry. The unique arrangement of an aldehyde, a hydroxyl, a methyl, and a nitro group on the aromatic ring offers multiple pathways for derivatization.[1] We present detailed protocols and the underlying chemical principles for three primary functionalization strategies: Schiff base condensation, Knoevenagel condensation for the synthesis of styryl and coumarin derivatives, and azo coupling to produce vibrant azo dyes. These methods enable the creation of a diverse library of chromophores with tunable optical properties, suitable for applications in materials science, analytical chemistry, and drug development.

Introduction: The Versatility of a Multifunctional Precursor

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a substituted aromatic aldehyde whose potential as a precursor is derived from its distinct electronic and structural features. The molecule incorporates:

• An aldehyde group (-CHO) : A primary site for nucleophilic addition and condensation reactions.

• An ortho-hydroxyl group (-OH) : This group can influence the reactivity of the adjacent aldehyde, participate in intramolecular hydrogen bonding, and act as a chelating site in the final dye products.

• An electron-withdrawing nitro group (-NO₂) : This group significantly impacts the electronic properties of the aromatic ring and the resulting dye, often acting as a potent auxochrome and enabling its use in solvatochromic and nonlinear optical materials.[2]

• An electron-donating methyl group (-CH₃) : Modulates the electron density of the ring and can influence the solubility and photophysical properties of the synthesized dyes.

This combination of functionalities allows for targeted modifications to generate a wide array of dye structures with distinct colors and properties from a single, readily accessible starting material.[1][3] This guide provides researchers with the foundational protocols to exploit these reactive sites.

Core Functionalization Pathways and Protocols

The functionalization of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde can be systematically approached by targeting its most reactive sites. The following sections detail the primary synthetic routes.

Pathway 1: Schiff Base (Azomethine) Dye Synthesis

The reaction of the aldehyde functionality with primary amines is a robust and straightforward method to produce Schiff bases (or azomethines). These compounds often exhibit intense color and are widely studied for their applications as dyes, pigments, and ligands for metal complexes.[4][5]

Causality of Experimental Choices: The condensation is typically catalyzed by a few drops of acid, which protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the amine.[6] The reaction is often performed in a solvent like ethanol, where the starting materials are soluble, and the product can often be isolated by precipitation upon cooling or addition of water.

Caption: Workflow for the synthesis of Schiff base dyes.

Protocol 1: Synthesis of a Representative Schiff Base Dye

• Dissolution: In a 100 mL round-bottom flask, dissolve 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 mmol, 195.15 mg) and a primary aromatic amine (e.g., aniline, 1.0 mmol, 93.13 mg) in 20 mL of absolute ethanol.

• Catalysis: Add 2-3 drops of glacial acetic acid to the stirring mixture.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature. A colored precipitate will typically form. If not, slowly add the mixture to 50 mL of ice-cold water to induce precipitation.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol to remove unreacted starting materials.[7]

• Drying & Characterization: Dry the product under vacuum. Characterize the final Schiff base using FT-IR, ¹H NMR, and UV-Vis spectroscopy.

Table 1: Expected Spectroscopic Data for Schiff Base Formation

Spectroscopic Technique	Observation	Rationale
FT-IR	Disappearance of aldehyde C-H stretch (~2850, 2750 cm⁻¹). Appearance of C=N (imine) stretch (~1620-1640 cm⁻¹).	Confirms the conversion of the aldehyde to an imine.[8]
¹H NMR	Disappearance of the aldehyde proton singlet (~9.9-10.5 ppm). Appearance of the azomethine proton (-CH=N-) singlet (~8.3-8.9 ppm).	Provides definitive evidence of Schiff base formation.[8]

| UV-Vis | A significant bathochromic (red) shift in the maximum absorption wavelength (λmax) compared to starting materials. | Indicates the formation of a new, larger conjugated π-system. |

Pathway 2: Knoevenagel Condensation for Styryl and Coumarin Dyes

The Knoevenagel condensation is a powerful C-C bond-forming reaction between a carbonyl compound and an active methylene compound, catalyzed by a weak base like piperidine or ammonium acetate.[9][10] This pathway is exceptionally useful for creating dyes with extended conjugation.

Causality of Experimental Choices: A weak base is used to deprotonate the active methylene compound, forming a nucleophilic carbanion without causing self-condensation of the aldehyde.[10] The initial addition product readily dehydrates under the reaction conditions to yield a stable α,β-unsaturated product. When certain active methylene compounds are used (e.g., ethyl acetoacetate), a subsequent intramolecular cyclization (lactonization) can occur, leading to the formation of a coumarin ring system, a privileged scaffold in fluorescent dyes.[11][12]

Caption: General workflow for Knoevenagel condensation.

Protocol 2a: Synthesis of a Styryl-Type Dye (with Malononitrile)

• Setup: In a 50 mL flask, combine 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 mmol, 195.15 mg) and malononitrile (1.1 mmol, 72.67 mg) in 15 mL of ethanol.

• Catalysis: Add 2-3 drops of piperidine to the mixture with stirring. A color change and warming may be observed.

• Reaction: Stir the mixture at room temperature for 1-2 hours or gently heat to 50-60°C to ensure completion (monitor by TLC).[13]

• Isolation: Cool the reaction mixture in an ice bath. The brightly colored product will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum. Recrystallization from ethanol or an ethanol/water mixture can be performed if necessary.

Protocol 2b: Synthesis of a Coumarin Dye (with Ethyl Cyanoacetate)

• Setup: In a flask, dissolve 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 mmol, 195.15 mg) and ethyl cyanoacetate (1.2 mmol, 135.7 mg) in 15 mL of ethanol.

• Catalysis: Add 3-4 drops of piperidine and stir.

• Reaction: Heat the mixture to reflux for 3-5 hours. The reaction involves both the initial Knoevenagel condensation and the subsequent intramolecular transesterification/cyclization.[11][14]

• Isolation: Cool the reaction to room temperature and then in an ice bath to precipitate the coumarin derivative.

• Purification: Filter the product, wash with cold ethanol, and dry. The crude product can be recrystallized from hot ethanol or acetic acid.

Table 2: Representative Data for Knoevenagel Products

Product Type	Active Methylene	Expected Yield	Appearance	Expected λmax (in EtOH)
Styryl Dye	Malononitrile	> 90%[13]	Yellow to Orange Solid	380 - 450 nm

| Coumarin Dye | Ethyl Cyanoacetate | 60 - 85%[11] | Pale Yellow/Fluorescent Solid | 350 - 420 nm |

Pathway 3: Azo Dye Synthesis

Azo dyes are characterized by the -N=N- functional group and are among the most commercially important classes of dyes due to their brilliant colors and high molar absorptivity.[15][16] The electron-rich nature of the phenolic ring in 2-Hydroxy-4-methyl-5-nitrobenzaldehyde makes it an excellent coupling component for reaction with diazonium salts.

Causality of Experimental Choices: The reaction requires a diazonium salt, which is an electrophile, prepared by treating a primary aromatic amine with nitrous acid at low temperatures (0-5 °C) to prevent decomposition. The coupling reaction is pH-dependent; it is carried out under slightly alkaline conditions (pH 8-10) to deprotonate the phenolic hydroxyl group, thereby activating the ring for electrophilic attack by the diazonium cation. The coupling occurs at the position ortho to the powerful activating -OH group.

Caption: Workflow for the synthesis of azo dyes.

Protocol 3: Synthesis of a Representative Azo Dye

• Diazotization:

  • In a 100 mL beaker, suspend an aromatic amine (e.g., p-nitroaniline, 1.0 mmol, 138.12 mg) in a mixture of 2.5 mL of concentrated HCl and 5 mL of water. Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.

  • In a separate vial, dissolve sodium nitrite (1.1 mmol, 75.9 mg) in 3 mL of cold water.

  • Add the sodium nitrite solution dropwise to the stirred amine suspension, ensuring the temperature remains below 5 °C. Stir for an additional 15 minutes after the addition is complete to form the diazonium salt solution.

• Coupling Reaction:

  • In a separate 250 mL beaker, dissolve 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 mmol, 195.15 mg) in 10 mL of 1 M sodium hydroxide solution. Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution to the alkaline solution of the benzaldehyde derivative with vigorous stirring. Maintain the temperature below 5 °C.

  • A brightly colored precipitate should form immediately. Continue stirring the mixture in the ice bath for 1-2 hours to ensure the reaction goes to completion.

• Isolation and Purification:

  • Collect the azo dye by vacuum filtration.

  • Wash the solid product extensively with cold water until the filtrate is neutral.

  • Dry the dye in an oven at 60-70 °C. Recrystallization can be performed from a suitable solvent like ethanol or acetic acid.

Table 3: Predicted Properties of Synthesized Dye Classes

Dye Class	Synthetic Pathway	Expected Color Range	λmax (Visible Range)[17]	Potential Applications
Schiff Base	Aldehyde Condensation	Yellow to Orange	400 - 480 nm	Metal-complex dyes, pH sensors
Styryl	Knoevenagel Condensation	Yellow to Red	380 - 500 nm	NLO materials, fluorescent probes
Coumarin	Knoevenagel + Cyclization	Colorless to Yellow (often fluorescent)	350 - 420 nm	Fluorescent labels, laser dyes

| Azo Dye | Azo Coupling | Orange to Deep Red/Violet | 450 - 600 nm | Textile dyes, pigments, indicators |

Conclusion

2-Hydroxy-4-methyl-5-nitrobenzaldehyde stands out as a highly effective and versatile precursor for dye synthesis. The protocols detailed in this note demonstrate how its aldehyde, hydroxyl, and activated aromatic ring functionalities can be selectively targeted through Schiff base formation, Knoevenagel condensation, and azo coupling. By rationally choosing the reaction pathway and co-reactants, researchers can systematically generate a broad spectrum of dyes with tailored chromophoric systems and diverse properties, paving the way for new discoveries in materials science and medicinal chemistry.

References

• Ethesis. (n.d.). Effect of Solvent on Azo-Hydrazone Tautomerism of 2-Hydroxy-5-(4-nitrophenylazo)benzaldehyde.
• BenchChem. (2025). Application Notes & Protocols: Synthesis of Coumarin Derivatives for Structure-Activity Relationship (SAR) Studies.
• Synthesis Of Some Novel Azo Dyes And Their Dyeing, Redox And Antifungal Properties. (n.d.).
• BenchChem. (2025). Synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde: An Essential Building Block for Novel Therapeutics.
• Chem-Impex. (n.d.). 2-Hydroxy-5-nitrobenzaldehyde.
• Asian Journal of Advanced Basic Sciences. (2018). The Role of Schiff Bases in Dyes Techniques Applications: A Review.
• Semantic Scholar. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW.
• Banaras Hindu University. (n.d.). Novel Methods of Knoevenagel Condensation.
• Google Patents. (n.d.). Method for the preparation of coumarin dyes.
• ResearchGate. (2014). Any details of Schiff base formation using of 2-hydroxy-5-nitrobenzaldehyde and aromatic amine?
• Wikipedia. (n.d.). Knoevenagel condensation.
• MDPI. (n.d.). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials.
• Organic Chemistry Portal. (n.d.). Coumarin synthesis.
• Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis. (2010).
• IJRASET. (2017). Synthesis of Schiff's Base Derivatives Using Water as Solvent.(A Green Methodology).
• Worldwidejournals.com. (2014). Spectrophotometric Analysis of Some Reactive Azo Dyes Used in Texile Industuries.
• IJISRT. (2025). Review on Synthesis and Application of Azo Dyes Derived from Some Natural Phenols Like Carvacrol Eugenol and Thymol.
• Scientific Research Publishing. (2014). The Role of Aromatic Schiff Bases in the Dyes Techniques.
• NIH. (n.d.). 2-Hydroxy-5-nitrobenzaldehyde.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 2-Hydr­oxy-5-nitro­benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. ajabs.org [ajabs.org]
• 5. The Role of Aromatic Schiff Bases in the Dyes Techniques [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. ijraset.com [ijraset.com]
• 8. Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis - Arabian Journal of Chemistry [arabjchem.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 11. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Coumarin synthesis [organic-chemistry.org]
• 13. bhu.ac.in [bhu.ac.in]
• 14. KR100209068B1 - Method for the preparation of coumarin dyes - Google Patents [patents.google.com]
• 15. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 16. ijisrt.com [ijisrt.com]
• 17. worldwidejournals.com [worldwidejournals.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Ticket ID: OPT-YIELD-5N4MS Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Topic: Yield Optimization & Troubleshooting for Nitration of 4-Methylsalicylaldehyde

Executive Summary

This guide addresses the synthesis of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (CAS: 101421-77-6 / Isomer variants) via the electrophilic aromatic substitution (nitration) of 2-Hydroxy-4-methylbenzaldehyde (4-methylsalicylaldehyde).

While the synthesis appears straightforward, researchers often encounter three critical failure modes:

• Regio-isomer Contamination: Competition between the 3-nitro and 5-nitro positions.

• Oxidative Degradation: The aldehyde group is susceptible to oxidation by nitric acid, leading to carboxylic acid byproducts and "tar."

• Oiling Out: Difficulty in crystallizing the product during workup.

The following protocols and troubleshooting trees are designed to maximize the yield of the 5-nitro isomer while suppressing side reactions.

Module 1: The Optimized Protocol (Standard of Excellence)

Objective: Maximize regioselectivity for the 5-position and minimize aldehyde oxidation.

Reagents & Stoichiometry

Component	Role	Eq.	Notes
2-Hydroxy-4-methylbenzaldehyde	Substrate	1.0	Purity >98% recommended.[1]
Nitric Acid (70%)	Electrophile Source	1.05 - 1.1	Do not use large excess.
Glacial Acetic Acid	Solvent	5-7 Vol	Moderates reactivity; prevents tar.
Sulfuric Acid (Conc.)	Catalyst (Optional)	0.1	Only if reaction stalls at <5°C.

Step-by-Step Procedure

• Dissolution: Dissolve 1.0 eq of starting material in Glacial Acetic Acid (5 volumes) in a round-bottom flask.

• Cryogenic Control: Cool the solution to 0–5°C using an ice/salt bath. Critical: Do not proceed until internal temp is stable.

• Nitration Cocktail: In a separate vessel, mix Nitric Acid (1.1 eq) with Glacial Acetic Acid (1 volume). Pre-cool this mixture to 0°C.

• Controlled Addition: Add the nitration cocktail dropwise over 30–45 minutes.

  • Checkpoint: Maintain internal temperature <10°C . Exceeding this promotes oxidation of the aldehyde to benzoic acid derivatives (low yield).

• Digestion: Allow the mixture to stir at 0–5°C for 2 hours, then slowly warm to room temperature (20–25°C) over 1 hour.

• Quenching: Pour the reaction mixture into 10 volumes of crushed ice/water with vigorous stirring. A yellow precipitate should form immediately.

• Isolation: Filter the solid. Wash with cold water (

  ) to remove acid traces.

• Purification: Recrystallize from Ethanol (95%) or Acetic Acid/Water .

Module 2: Mechanistic Insight & Pathway Visualization

Understanding the competition between the directing groups is vital for troubleshooting.

• Hydroxyl (-OH): Strong activator, directs ortho/para (Positions 3, 5).

• Methyl (-CH3): Weak activator, directs ortho/para (Positions 3, 5).

• Aldehyde (-CHO): Deactivator, directs meta (Positions 3, 5).

The Conflict: All groups direct to positions 3 and 5. The Resolution: Steric Hindrance.

• Position 3: Crowded (sandwiched between -OH and -CHO).

• Position 5: Less hindered (adjacent to -CH3 and -H).

• Result: The 5-nitro isomer is the kinetic and thermodynamic product, but high temperatures increase the energy available to overcome the steric barrier at position 3.

Figure 1: Reaction pathway showing the competition between the desired 5-nitro product, the 3-nitro impurity, and oxidative degradation.

Module 3: Troubleshooting Guide (Root Cause Analysis)

Use this matrix to diagnose experimental failures.

Symptom	Probable Root Cause	Corrective Action
Dark/Black Reaction Mixture	Oxidation: The aldehyde was oxidized. Usually caused by temperature spikes (>15°C) or adding HNO3 too fast.	Action: Discard batch. Repeat with strict temp control (<5°C). Slow down addition rate. Ensure inert atmosphere ( ).
Low Melting Point (<120°C)	Isomer Contamination: Presence of 3-nitro isomer or unreacted starting material.	Action: Recrystallize from Ethanol. If persistent, use Column Chromatography (Hexane:EtOAc 8:2).
Product "Oils Out"	Solvent Composition: The solvent system became too polar too quickly during quenching.	Action: Decant the aqueous layer. Dissolve the oil in hot Ethanol. Add water dropwise until turbid, then cool very slowly to induce crystallization.
Yield < 50%	Solubility Loss: Product remained in the filtrate (mother liquor).	Action: The product has some solubility in acetic acid.[2] Dilute the mother liquor further with ice water to force precipitation, or extract the filtrate with Ethyl Acetate.

Module 4: Purification Decision Tree

When simple recrystallization fails, follow this logic flow to recover your material.

Figure 2: Workflow for determining the appropriate purification strategy based on TLC and Melting Point analysis.

Module 5: Frequently Asked Questions (FAQs)

Q1: Can I use Sulfuric Acid (

) as the primary solvent instead of Acetic Acid?

• Answer: While standard nitration often uses

  , it is not recommended for this specific substrate. Sulfuric acid is a strong dehydrating agent and increases the oxidizing power of nitric acid, which puts the aldehyde group at high risk of oxidation to a carboxylic acid. Acetic acid provides a milder environment that preserves the aldehyde functionality [1].

Q2: My product is bright yellow, but the literature says "pale yellow." Is it impure?

• Answer: Not necessarily. Nitro-phenolic compounds are often halochromic (change color with pH) and deeply colored. However, a dark orange or brown hue usually indicates oxidation "tar." A bright yellow solid with a sharp melting point (approx. 125-128°C) is acceptable [2].

Q3: How do I separate the 3-nitro isomer if recrystallization fails?

• Answer: The 3-nitro isomer is more polar than the 5-nitro isomer due to the "ortho effect" and hydrogen bonding with the aldehyde. Flash column chromatography using a gradient of Hexane:Ethyl Acetate (starting at 95:5 and moving to 80:20) will elute the 5-nitro (major) product first, followed by the 3-nitro (minor) impurity [3].

References

• BenchChem. (2025).[2][3][4] Synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde: An Essential Building Block. Retrieved from

• Sigma-Aldrich. (n.d.). 2-Hydroxy-5-nitrobenzaldehyde Product Sheet & physical properties. Retrieved from

• Organic Syntheses. (1953). o-Nitrobenzaldehyde (General Nitration Procedures). Organic Syntheses, Coll. Vol. 3, p.644. Retrieved from

• PubChem. (2025).[5] 2-Hydroxy-4-nitrobenzaldehyde Compound Summary. National Center for Biotechnology Information.[6] Retrieved from

(Note: While specific literature on the 4-methyl derivative is less abundant than the non-methylated parent, the chemical behavior described above is extrapolated from the established reactivity of salicylaldehyde derivatives found in references [1] and [3].)

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Hydroxy-4-nitrobenzaldehyde | C7H5NO4 | CID 75570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Hydroxy-4-methylbenzaldehyde - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Ticket ID: PUR-NITRO-045 Subject: Recrystallization Protocol & Troubleshooting for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely isolating 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (often synthesized via nitration of 4-methylsalicylaldehyde). This compound presents specific purification challenges due to the competing functionalities of the nitro group (polar, electron-withdrawing) and the hydroxyl/aldehyde groups (hydrogen bonding).

The most common failure modes for this purification are "oiling out" (liquid-liquid phase separation before crystallization) and persistence of oxidative tars . This guide provides a validated protocol and a logic-based troubleshooting tree to resolve these issues.

Module 1: Solvent Selection Strategy

The choice of solvent is dictated by the polarity balance of the molecule. The nitro group increases polarity, but the aromatic ring and methyl group maintain lipophilicity.

Solvent System	Suitability	Context	Mechanism
Ethanol (95%)	Primary	General purification	Good solubility differential; disrupts intermolecular H-bonds.
Glacial Acetic Acid	High Purity	Post-nitration cleanup	Excellent for removing inorganic salts and non-polar tars.
Toluene / Pet.[1][2] Ether	Alternative	If oiling out persists	Toluene solubilizes the aromatic core; Pet. Ether acts as an antisolvent to force precipitation.
Methanol / Water	Caution	High yield, lower purity	Water often causes rapid precipitation (oiling) if added too quickly.

Module 2: Validated Recrystallization Protocol

Safety Warning: Nitro-benzaldehydes are thermally sensitive. Do not overheat the mother liquor. Ensure all heating is done in an oil bath, not a direct flame.

Step-by-Step Methodology

• Saturation (The "Goldilocks" Zone):

  • Place the crude yellow/orange solid in an Erlenmeyer flask.

  • Add 95% Ethanol (approx. 5–7 mL per gram of solid).

  • Heat to reflux (approx. 78°C).

  • Critical: If the solid does not dissolve completely, add solvent in 1 mL increments. Stop exactly when the solution becomes clear.

• Impurity Removal (Hot Filtration):

  • If dark insoluble specks remain (inorganic salts or char), perform a hot filtration through a pre-warmed glass funnel with a fluted filter paper.

  • Optional: If the solution is dark brown/red, add Activated Carbon (1-2% w/w), reflux for 5 mins, then hot filter.

• Controlled Nucleation (Preventing Oiling Out):

  • Remove from heat.[1][3] Allow the flask to cool to room temperature slowly on a cork ring or wood block. Do not place directly on a cold benchtop.

  • Seeding: When the solution reaches ~40–50°C, add a single seed crystal of pure product. This provides a template for the lattice, bypassing the metastable oil phase.

• Crystal Growth:

  • Once turbidity appears, allow to stand undisturbed for 1–2 hours.

  • Only move to an ice bath (0–4°C) after massive crystallization has occurred at room temperature.

• Isolation:

  • Filter via Buchner funnel.[1][2][3]

  • Wash with cold Ethanol (0°C) to remove surface mother liquor.

  • Dry in a vacuum desiccator over

    or .

Module 3: Visualization of Workflows

Figure 1: Recrystallization Logic Flow

Caption: Standard workflow emphasizing the critical seeding step to bypass the oiling-out phase.

Module 4: Troubleshooting & FAQs

Issue 1: The "Oiling Out" Phenomenon

Symptom: As the solution cools, red/orange droplets form at the bottom instead of crystals.[4] Cause: The solution temperature is above the saturation point, but the product's melting point is depressed by impurities or solvent interaction, creating a liquid-liquid phase separation (LLE) [1, 2].

Corrective Action (The "Re-Dissolve" Method):

• Do not filter the oil.

• Reheat the mixture until the oil redissolves into a clear solution.

• Add a small amount of additional solvent (dilution decreases the saturation temperature).

• Vigorous Stirring: Use a magnetic stir bar while cooling. The shear force can induce nucleation.

• Seeding: Add a seed crystal immediately when the temperature drops below the estimated melting point (~100°C range, though specific isomer dependent).

Issue 2: Low Yield

Symptom: Very few crystals form even after icing. Cause: Product is too soluble in the chosen solvent (e.g., Ethanol) at low temperatures.

Corrective Action:

• Concentrate the mother liquor by rotary evaporation to half volume.

• Two-Solvent System: Reheat the solution and add Water (dropwise) until persistent turbidity is observed. Add one drop of Ethanol to clear it, then cool slowly. This reduces the solubility power of the solvent [3].[5]

Figure 2: Troubleshooting Logic Tree

Caption: Decision matrix for resolving common purification failures.

References

• BenchChem. (2025).[1][3] Technical Support Center: Optimization of Recrystallization for High Purity Aldehydes. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.[5] Retrieved from

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization? Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mt.com [mt.com]

Technical Support Center: Chemoselective Reduction of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-amino-4-methyl-5-hydroxybenzaldehyde from its nitro precursor. The primary challenge in this transformation is achieving high chemoselectivity—reducing the aromatic nitro group to a primary amine while preserving the sensitive aldehyde and phenolic hydroxyl functionalities. This document provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you minimize side reactions and maximize the yield and purity of your desired product.

Frequently Asked Questions (FAQs)

Q1: My primary side product is 2-hydroxy-4-methyl-5-nitrobenzyl alcohol. How do I prevent the reduction of the aldehyde group?

A1: This is the most common side reaction, occurring when the reducing agent is not sufficiently chemoselective. The aldehyde carbonyl is susceptible to nucleophilic attack by hydride reagents or reduction on a catalyst surface. To prevent this, you must choose a reduction system known to preferentially reduce the nitro group.

• Cause: Strong, non-selective reducing agents like Lithium Aluminum Hydride (LiAlH4) or even Sodium Borohydride (NaBH4) under certain conditions can reduce aldehydes.[1][2] Catalytic hydrogenation with highly active catalysts (e.g., standard Pd/C) under harsh conditions (high pressure or temperature) can also lead to aldehyde reduction.[3][4]

• Solution 1: Use a Mild, Chemoselective Metal/Acid System. Tin(II) chloride (SnCl2) in a solvent like ethanol or ethyl acetate is a highly effective and mild method for selectively reducing nitro groups in the presence of carbonyls.[4] Similarly, iron powder (Fe) in an acidic medium like acetic acid or with ammonium chloride is a classic, robust method that demonstrates excellent selectivity.[3][5]

• Solution 2: Optimize Catalytic Hydrogenation. If catalytic hydrogenation is preferred, switch to a less reactive catalyst or a modified one. For instance, sulfided platinum on carbon (Pt/C) is known to be highly selective for nitro group reduction while preserving other functionalities.[4][6] Additionally, ensure you are using mild conditions—room temperature and low hydrogen pressure are often sufficient.

Q2: I'm observing highly colored impurities in my reaction mixture, and my final product is not clean. What are these byproducts and how can I avoid them?

A2: The appearance of colored impurities, often yellow, orange, or red, typically points to the formation of bimolecular condensation products such as azoxy, azo, or hydrazo compounds.[7]

• Cause: These side products arise from the condensation of partially reduced intermediates. The reduction of a nitro group (R-NO₂) proceeds through nitroso (R-NO) and hydroxylamine (R-NHOH) intermediates.[8][9] Under neutral or, more commonly, alkaline conditions, these intermediates can react with each other. For example, a nitroso and a hydroxylamine intermediate can condense to form an azoxy compound. Metal hydrides, in particular, are known to sometimes yield azo compounds when reducing aromatic nitro compounds.[3][7]

• Solution: Maintaining acidic conditions throughout the reduction is the most effective way to prevent these side reactions. The hydroxylamine intermediate is protonated in acid, which prevents it from participating in condensation reactions. This is why methods like Fe/HCl, Zn/AcOH, or SnCl2/HCl are highly effective.[3][5] If using catalytic hydrogenation, ensure the reaction medium does not become basic.

Q3: My reaction is very slow or incomplete, and I recover a significant amount of starting material. What are the likely causes?

A3: Incomplete conversion can be due to several factors related to the reagents, catalyst, or reaction setup.

• Cause 1: Inactivated Catalyst (Catalytic Hydrogenation). The catalyst (e.g., Pd/C, Raney Nickel) may be old, of poor quality, or poisoned. The phenolic hydroxyl group in the starting material can sometimes chelate to the metal surface, partially inhibiting activity.

• Solution 1: Use fresh, high-quality catalyst. Ensure your solvent is pure and free of potential catalyst poisons (like sulfur compounds). If catalyst inhibition is suspected, a slight increase in catalyst loading or temperature may be necessary, but this must be balanced against the risk of reducing the aldehyde.

• Cause 2: Insufficient Reducing Agent (Metal/Acid Systems). The reduction of a nitro group to an amine is a six-electron process, requiring a significant stoichiometric excess of the metal reducing agent (e.g., Fe, SnCl2).[8]

• Solution 2: Ensure you are using a sufficient molar excess of the reducing agent. For SnCl2·2H₂O, at least 4-5 equivalents are typically recommended.[4] For iron, a larger excess may be needed. Vigorous stirring is also crucial to ensure good contact between the insoluble metal and the substrate.

Q4: How do I effectively monitor the reaction's progress and identify the products?

A4: Proper reaction monitoring is key to achieving a good outcome.

• Thin-Layer Chromatography (TLC): TLC is the most common and convenient method. The starting material, 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, is significantly less polar than the desired amine product due to the highly polar amino and hydroxyl groups on the product. You should see the starting material spot (higher Rf) disappear and a new, more polar spot (lower Rf) appear. It is advisable to co-spot the reaction mixture with the starting material to confirm its consumption.

• LC-MS (Liquid Chromatography-Mass Spectrometry): For more precise monitoring, LC-MS can track the disappearance of the starting material's mass peak and the appearance of the product's mass peak, while also detecting any major side products.

• NMR Spectroscopy: After workup, ¹H NMR is an excellent tool for confirming the structure and assessing purity.[10] Key changes to look for include:

  • The disappearance of the aldehyde proton signal (~9.5-10.5 ppm).

  • The appearance of a broad singlet for the new amine (-NH₂) protons.

  • Significant upfield shifts in the chemical shifts of the aromatic protons due to the conversion of the electron-withdrawing -NO₂ group to the electron-donating -NH₂ group.[10]

Troubleshooting Workflow

This workflow provides a logical sequence for diagnosing and resolving common issues encountered during the reduction.

Caption: A logical workflow for troubleshooting common synthesis problems.

Mechanistic Pathways: Desired vs. Side Reactions

Understanding the underlying reaction mechanisms is crucial for effective troubleshooting. The reduction of the nitro group is a six-electron process that proceeds through key intermediates. Side reactions occur when these intermediates are consumed in undesired pathways.

Caption: Overview of desired and undesired reaction pathways.

Recommended Methods and Protocols

The following table summarizes recommended reduction methods, highlighting their selectivity and typical conditions.

Reducing System	Typical Conditions	Selectivity for NO₂ vs. CHO	Key Advantages & Disadvantages
SnCl₂·2H₂O	4-5 eq. SnCl₂·2H₂O, Reflux in EtOH or EtOAc	Excellent	Pro: Highly selective, reliable, mild conditions.[4] Con: Stoichiometric tin waste, workup can be tedious.
Fe / Acid	Fe powder (excess), AcOH or NH₄Cl, Reflux in EtOH/H₂O	Excellent	Pro: Inexpensive, robust, environmentally benign metal.[3] Con: Requires vigorous stirring, large excess of iron needed.
H₂, Sulfided Pt/C	1-5 atm H₂, Room Temp, Acetonitrile or EtOH	Very Good to Excellent	Pro: Catalytic, clean, high-yielding.[6] Con: Requires specialized hydrogenation equipment, catalyst can be expensive.
H₂, Pd/C	1-5 atm H₂, Room Temp, EtOH or EtOAc	Moderate to Good	Pro: Widely available catalyst, generally efficient.[3] Con: Risk of aldehyde reduction (over-reduction) is higher than with other methods.[4]

Detailed Protocol: Selective Reduction using Tin(II) Chloride (SnCl₂)

This protocol is adapted from established methods for the chemoselective reduction of aromatic nitro compounds in the presence of carbonyls.[4]

Materials:

• 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (5.0 eq)

• Ethanol (or Ethyl Acetate)

• 5% Aqueous Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH)

• Ethyl Acetate (for extraction)

• Brine (saturated NaCl solution)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 2-Hydroxy-4-methyl-5-nitrobenzaldehyde in ethanol (approx. 10-20 mL per gram of starting material).

• Addition of Reagent: Add the SnCl₂·2H₂O (5 equivalents) to the solution. The mixture may be heated gently to aid dissolution.

• Reaction: Heat the reaction mixture to reflux (approximately 70-80 °C) under a nitrogen or argon atmosphere.

• Monitoring: Monitor the reaction progress by TLC until all the starting material is consumed.

• Workup - Quenching: Once the reaction is complete, allow the mixture to cool to room temperature and then pour it slowly into a beaker of crushed ice with stirring.

• Workup - Neutralization: Carefully add 5% aqueous NaHCO₃ or NaOH to the mixture. This will precipitate tin salts as a white solid. Continue adding the base with vigorous stirring until the pH is slightly basic (pH 7-8). If using NaOH, excess base may cause the tin hydroxides to redissolve, forming a clear solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash once with water, followed by one wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude 2-amino-4-methyl-5-hydroxybenzaldehyde.

• Purification: The crude product can be purified further by recrystallization or column chromatography if necessary.

References

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Ashenhurst, J. (2018, October 8). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Lee, H. Y., & An, M. (n.d.). Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. SciSpace. Retrieved from [Link]

• Journal of Synthetic Chemistry. (2024, May 14). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). Aromatic Side Chain Reduction: Nitro. Retrieved from [Link]

• Schenzle, A., et al. (1997). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. Journal of Bacteriology. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 24.6: Nitro Compounds. Retrieved from [Link]

• Wow Essays. (2023, March 30). Post Lab Report Reduction Of P Nitrobenzaldehyde To Form P Nitrobenzyl Alcohol Using Nabh4. Retrieved from [Link]

• JRF Global. (2023, December 30). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. Retrieved from [Link]

• Cadierno, V., et al. (2017). Selective reductive amination of aldehydes from nitro compounds catalyzed by molybdenum sulfide clusters. Green Chemistry. Retrieved from [Link]

• Blaser, H.-U., et al. (2016). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Catalysis. Retrieved from [Link]

• Oxford Instruments. (n.d.). Analysis of the reduction product of 3-nitrobenzaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation of 2-nitrobenzaldehyde. Retrieved from [Link]

• CiteSeerX. (n.d.). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. Retrieved from [Link]

• Studylib.net. (n.d.). Carbonyl Reduction: NaBH4, Mechanism & Procedure. Retrieved from [Link]

• Google Patents. (n.d.). US2823235A - Hydrogenation of nitro compounds to amines and catalyst therefor.

• MDPI. (2022, November 20). Recent Progress of Hydrogenation and Hydrogenolysis Catalysts Derived from Layered Double Hydroxides. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Hydroxy-5-nitrobenzaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzaldehyde, m-hydroxy. Retrieved from [Link]

• ResearchGate. (2025, August 5). An improved procedure for the synthesis of 2-hydroxybenzaldehyde and 2-hydroxynaphthalene-1-carbaldehyde. Retrieved from [Link]

• Arabian Journal of Chemistry. (2010, August 7). Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis. Retrieved from [Link]

Sources

• 1. Free Reports About Post Lab Report – Reduction Of P-Nitrobenzaldehyde To Form P-Nitrobenzyl Alcohol Using Nabh4 | WOWESSAYS™ [wowessays.com]
• 2. studylib.net [studylib.net]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Aromatic Side Chain Reduction: Nitro [employees.csbsju.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. nmr.oxinst.com [nmr.oxinst.com]

Technical Support Center: Stability Optimization for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Ticket ID: HMNB-STAB-001 Subject: Improving solution stability and preventing degradation Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary

2-Hydroxy-4-methyl-5-nitrobenzaldehyde (HMNB) presents a unique stability challenge due to its "push-pull" electronic structure. The molecule contains an electron-withdrawing nitro group (

) and electron-donating hydroxyl ( ) and methyl ( ) groups.

While the intramolecular hydrogen bond between the 2-hydroxyl and the carbonyl group provides some conformational stability, the aldehyde moiety remains highly susceptible to autoxidation (conversion to benzoic acid) and nucleophilic attack (Schiff base formation). Furthermore, the nitro group acts as a chromophore, making the compound photolabile .

This guide provides a self-validating protocol to maximize the half-life of HMNB in solution.

Module 1: The "Browning" Effect (Oxidation Management)

User Question: "My clear yellow solution turns brown/orange after 24 hours. Is it still usable?"

Technical Diagnosis: The color change indicates the formation of 2-hydroxy-4-methyl-5-nitrobenzoic acid via radical autoxidation, often accompanied by quinone-like polymerization products. The aldehyde hydrogen is abstracted by atmospheric oxygen, initiating a radical chain reaction. This is accelerated by light and trace metals.

Mechanism of Failure

The aldehyde group (

) is the weak link. In the presence of oxygen ( ), it forms a peracid intermediate, which then oxidizes a second molecule of aldehyde to the carboxylic acid.

Corrective Protocol: The "Zero-Headspace" Technique

Step	Action	Scientific Rationale
1	Solvent Selection	Use Anhydrous DMSO or DMAc . Avoid protic solvents (EtOH/MeOH) for long-term storage as they can form hemiacetals, though this is reversible.
2	Degassing	Spurge the solvent with Argon (Ar) or Nitrogen ( ) for 15 minutes before dissolving the solid.
3	Dissolution	Dissolve HMNB in the degassed solvent.
4	Aliquot & Seal	Aliquot into single-use amber vials. Fill to the top to minimize headspace (limit volume).
5	Cryopreservation	Store at -20°C or -80°C .

Visualizing the Threat

Figure 1: The autoxidation cascade. Argon sparging breaks the chain by removing the oxygen required to convert the radical to the peracid.

Module 2: Buffer Incompatibility (The "Tris Trap")

User Question: "I prepared the compound in Tris-HCl (pH 7.4), and I lost all activity within an hour."

Technical Diagnosis: You have inadvertently synthesized a Schiff Base (Imine) . Tris (tris(hydroxymethyl)aminomethane) contains a primary amine (

). Primary amines react rapidly with aldehydes to form imines, releasing water. This reaction is essentially irreversible in biological assays where the "drug" is consumed.

Incompatible vs. Compatible Buffers

Buffer System	Status	Reason
Tris / Trizma	⛔ CRITICAL FAIL	Primary amine forms Schiff Base with HMNB.
Glycine	⛔ CRITICAL FAIL	Primary amine forms Schiff Base.[1]
Phosphate (PBS)	✅ SAFE	Inorganic; no amines to react.
HEPES	✅ SAFE	Sterically hindered secondary/tertiary amines are much less reactive.
MOPS	✅ SAFE	Similar to HEPES; minimal reactivity.

Protocol: Buffer Swap

If your assay requires pH 7.4:

• Dissolve HMNB in 100% DMSO (Stock: 10-50 mM).

• Dilute into PBS or HEPES immediately before use.

• Keep the final DMSO concentration <1% (or as tolerated by your protein/cells) to prevent precipitation.

Module 3: pH Sensitivity & Solubility

User Question: "The solution turned bright orange/red when I added it to my basic buffer. Did it degrade?"

Technical Diagnosis: Not necessarily degradation, but ionization . The

of the phenolic hydroxyl in HMNB is significantly lower than typical phenols (approx. ) due to the electron-withdrawing nitro group at the para position relative to the hydroxyl (position 5 vs 2).

• pH < 5: Molecule is protonated (Neutral, Yellow).

• pH > 7: Molecule is deprotonated (Phenolate Anion, Orange/Red).

Risk: The phenolate anion is more electron-rich and susceptible to oxidative coupling.

Recommendation:

• Maintain stock solutions in acidic or neutral environments.

• If basic conditions are required for the assay, prepare them immediately before data acquisition.[2] Do not store HMNB in basic buffers (pH > 8) overnight.

Module 4: Photostability

User Question: "Do I really need to wrap my tubes in foil?"

Technical Diagnosis: Yes. Nitro-aromatic compounds are classic actinometers (chemicals used to measure light intensity) because they degrade predictably under UV/Blue light. The nitro group facilitates an

transition that can lead to radical formation or intramolecular rearrangement.

Protocol:

• Vials: Use Amber borosilicate glass (Type 1).

• Lab Handling: If working in a bright room, use low-actinic (yellow) light or wrap vessels in aluminum foil.

• Incubation: Ensure incubators are dark.

Summary Workflow: Preparation of Stable Stock

This workflow minimizes all three major degradation pathways: Oxidation, Hydrolysis/Schiff Base, and Photolysis.

Figure 2: Step-by-step workflow for generating a high-stability stock solution.

References

• Bowman, D. F., et al. (1971). Thermodynamics and kinetics of the autoxidation of aldehydes. Journal of the Chemical Society, Perkin Transactions 2. Link

• Halliwell, B., & Gutteridge, J. M. (2015). Free Radicals in Biology and Medicine. Oxford University Press. (Context on radical chain reactions in aromatics). Link

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Definitive source on Schiff base formation between aldehydes and primary amines like Tris). Link

• Allen, J. M., et al. (2000). 2-Nitrobenzaldehyde: A convenient UV-A and UV-B chemical actinometer.[3][4] Journal of Pharmaceutical and Biomedical Analysis.[4] (Establishes photolability of nitrobenzaldehydes). Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 66808, 2-Hydroxy-5-nitrobenzaldehyde. (Structural analog data). Link

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Nitrobenzaldehyde: a convenient UV-A and UV-B chemical actinometer for drug photostability testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

solvent selection for high-purity 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Topic: High-Purity 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Senior Application Scientist Desk

Welcome. You are likely synthesizing or purifying 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (HMNB) as a key intermediate for pharmaceutical scaffolds (e.g., substituted coumarins or heterocyclic drug analogs).[1][2][3][4]

Achieving >98% purity with this molecule is often bottlenecked by one specific challenge: Regioisomer Separation. [1][2][3][4][5]

During the nitration of 4-methylsalicylaldehyde, the nitro group preferentially attacks the 5-position (para to the hydroxyl), but a significant quantity of the 3-nitro isomer (ortho to the hydroxyl) is formed.[3][4] This guide addresses the physicochemical exploitation of these isomers to achieve separation via solvent selection.[2][4][5][6]

Part 1: The Solubility Matrix

Q: Which solvents should I use to dissolve vs. precipitate HMNB?

A: The solubility profile of HMNB is dictated by the interplay between its polar nitro/hydroxyl groups and the lipophilic methyl/phenyl core.[4][5]

Solvent Class	Specific Solvent	Interaction Type	Usage Status	Technical Note
Primary Dissolvers	Glacial Acetic Acid	H-Bond Donor/Acceptor	Recommended	Excellent for crude recrystallization.[1][2][3][4][5] High solubility at boiling; poor at RT.[1][2][3][5]
Acetone / DMF	Dipole-Dipole	Avoid for Cryst.	Too soluble.[1][2][3][4][5] Hard to recover yield without "oiling out."[1][2][3][4][5]
Ethanol (Hot)	H-Bond Donor	Recommended	Good balance.[1][2][3][4][5] Often requires water as an anti-solvent.[1][2][3][5]
Anti-Solvents	Water	Hydrophobic exclusion	Precipitant	Drastically reduces solubility.[1][2][3][4][5] Used to crash out product from AcOH or EtOH.[1][2][3][4][5]
Toluene	Pi-Stacking	Washer	Critical: Used to wash away the 3-nitro impurity (see Part 2).[1][2][3][4][5]
Hexane/Heptane	Van der Waals	Anti-solvent	Used to induce turbidity in ethyl acetate systems.[1][2][3][5]

Part 2: The "Ortho-Effect" Purification Strategy

Q: How do I separate the 3-nitro impurity from the 5-nitro target without column chromatography?

A: You must exploit the Intramolecular Hydrogen Bonding difference.[2][3][5] This is the single most important mechanism in purifying nitrophenols.[2][4][5]

• The Impurity (3-Nitro): The nitro group is ortho to the hydroxyl.[2][4][5] It forms a strong internal hydrogen bond.[2][3][5] This "locks" the molecule's polarity, making it behave like a non-polar sphere.[4][5] It is more soluble in non-polar solvents (Toluene, Ether) and has a lower melting point.[2][3][5]

• The Target (5-Nitro): The nitro group is para to the hydroxyl.[2][4][5] It cannot H-bond internally.[1][2][3][4][5] Instead, it H-bonds with neighboring molecules (Intermolecular).[1][2][3][4][5] This creates a strong crystal lattice.[1][2][3][5] It is less soluble in non-polar solvents and has a higher melting point.[2][3][5]

Visualizing the Separation Logic

Figure 1: The physicochemical basis for separating regioisomers based on Hydrogen Bonding topology.

Part 3: Validated Protocols

Protocol A: Recrystallization from Glacial Acetic Acid (Recommended)

Best for: High-purity requirements (>99%) where yield loss is acceptable.[1][2][3][4]

• Dissolution: Place 10g of crude HMNB in a round-bottom flask. Add Glacial Acetic Acid (AcOH) (approx. 3-5 mL per gram of solid).[1][2][3][4][5]

• Heating: Heat to boiling (approx. 118°C) with stirring until fully dissolved.

  • Troubleshooting: If black specks (tars) remain, filter the hot solution through a heated funnel with a Celite pad.[3][5]

• Cooling: Remove from heat. Allow to cool slowly to room temperature (25°C) over 2 hours. Do not use an ice bath yet (rapid cooling traps impurities).[1][2][3][5]

• Crystallization: Yellow needles should form.[2][3][5] Once at RT, chill in an ice bath (0-5°C) for 30 minutes to maximize yield.

• Filtration: Filter under vacuum.

• The Critical Wash: Wash the filter cake with cold water (to remove acid) followed by a small amount of cold toluene (to strip any surface-bound 3-nitro isomer).[1][2][3][5]

• Drying: Dry in a vacuum oven at 50°C.

Protocol B: The "Slurry Wash" (For moderate purity/high yield)

Best for: Removing the 3-nitro isomer without full recrystallization.[3][4]

• Suspend the crude solid in Toluene (5 mL per gram).

• Heat the slurry to 60°C for 30 minutes. (The 5-nitro target will not fully dissolve; the 3-nitro impurity will).[1][2][3][4]

• Cool to room temperature.

• Filter the solid.[2][3][4][5][7] The yellow filtrate contains the impurity.[4][5]

• The filter cake is your enriched 5-nitro target.[1][2][3][4][5]

Part 4: Troubleshooting & FAQs

Q: My product is "oiling out" (forming a liquid blob) instead of crystallizing. Why? A: This usually happens if the solvent polarity is too low or the concentration is too high.[4][5]

• Fix: Re-heat the mixture to dissolve the oil. Add a "seed crystal" of pure HMNB if available.[2][3][4][5] If using an Ethanol/Water mix, add slightly more Ethanol to keep the oil in solution, then cool very slowly.[3][5]

Q: The product has a reddish/brown tint.[2][3][5][8] Is it pure? A: No. Pure 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is typically bright yellow.[1][2][3][4]

• Cause: Oxidation products (quinones) or nitration tars.[1][2][3][5]

• Fix: Perform a Charcoal Treatment .[1][2][3][5] Dissolve the compound in hot Ethanol, add Activated Charcoal (5% w/w), stir for 10 mins, and filter hot. Then proceed with crystallization.[1][2][3][4][5]

Q: Can I use Methanol instead of Ethanol? A: Yes, but Methanol is more toxic (Class 2 solvent).[2][3][5] Ethanol (Class 3) is preferred for pharmaceutical intermediates according to ICH Q3C guidelines.[2][3][5]

Part 5: Safety & Stability

• Thermal Runaway: Nitro-compounds can be energetic.[1][2][3][4][5] Never distill the mother liquor to dryness at high temperatures (>100°C), as concentrated nitro-byproducts can decompose explosively.[2][3][4]

• Aldehyde Oxidation: The aldehyde group is sensitive to air.[2][3][5] Store the purified solid in amber vials under inert gas (Argon/Nitrogen) to prevent oxidation to the carboxylic acid (2-hydroxy-4-methyl-5-nitrobenzoic acid).[1][2][3][4]

References

• BenchChem. (2025).[1][2][3][5][6][7][9] Technical Support Center: Purification of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde. Retrieved from [1][2][3][5]

• Organic Syntheses. (1923).[1][2][3][5] 2-Hydroxy-5-nitrobenzyl chloride.[1][2][3][4][5] Org. Syn. 3, 65; Coll.[3][5] Vol. 1, 268. (Demonstrates solubility principles of nitro-cresols). Retrieved from [1][2][3][5]

• National Institutes of Health (NIH). (2006).[1][2][3][5] Crystal structure of 2-Hydroxy-5-nitrobenzaldehyde. PMC. (Confirming intermolecular H-bonding in 5-nitro isomers). Retrieved from [1][2][3][5]

• Google Patents. (1988).[1][2][3][5] EP0305812A2: Process for the purification of nitrobenzaldehyde. (Industrial purification via aqueous emulsification).[1][2][3][5] Retrieved from

• Cheméo. (2025).[2][3][5] Chemical Properties of Benzaldehyde, 2-hydroxy-5-nitro-. (Thermodynamic data). Retrieved from [1][2][3][5]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2-羟基-3-甲氧基-5-硝基苯甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Benzaldehyde, 2-hydroxy-5-nitro- (CAS 97-51-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. EP0305812A2 - Process for the purification of nitrobenzaldehyde - Google Patents [patents.google.com]
• 5. Process for producing p-hydroxybenzaldehyde - Patent US-4195041-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

preventing oxidation of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde during storage

Technical Support Center: Stability & Storage of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde

Role: Senior Application Scientist Subject: Preventing Oxidation & Degradation During Storage Compound: 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (CAS: 101421-77-6)[1][2][3]

Executive Summary

2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a substituted benzaldehyde derivative used primarily as an intermediate in the synthesis of Schiff bases and pharmaceutical scaffolds.[2][3] Like most electron-deficient benzaldehydes, it is susceptible to autoxidation , where the aldehyde moiety converts to a carboxylic acid (2-hydroxy-4-methyl-5-nitrobenzoic acid) upon exposure to atmospheric oxygen.[1][2][3] This degradation is accelerated by light, heat, and trace metal impurities.

This guide provides a technical troubleshooting framework to diagnose, prevent, and remediate oxidation issues, ensuring the integrity of your starting material for downstream applications.

The Mechanism of Degradation

To prevent degradation, one must understand the underlying chemistry. The primary failure mode is radical-chain autoxidation .[2][3]

• Initiation: A hydrogen atom is abstracted from the aldehyde group (–CHO) by an initiator (light, heat, or trace metals), forming an acyl radical.

• Propagation: The acyl radical reacts with molecular oxygen (O₂) to form a peroxy radical, which then abstracts a hydrogen from another aldehyde molecule. This creates a peracid intermediate (perbenzoic acid derivative).

• Termination/Conversion: The peracid reacts with another equivalent of aldehyde to produce two equivalents of the corresponding carboxylic acid.

Impact on Experiments:

• Stoichiometry Errors: The presence of carboxylic acid reduces the effective molarity of the aldehyde.

• Side Reactions: Carboxylic acids can protonate basic reagents (e.g., amines in Schiff base formation) or poison metal catalysts.

Troubleshooting Guide (Q&A)

Diagnosis: Is my compound already oxidized?

Q: The compound has been in storage for 6 months. How can I quickly verify its purity without running a full HPLC? A:

• Visual Inspection: Pure nitro-benzaldehydes are typically crystalline yellow solids.[1][2][3] If you see a "wet" appearance, oiling, or a white crust forming on the crystal surface, this indicates acid formation (impurities often lower the melting point, causing partial liquefaction).

• Melting Point (MP) Test: Oxidation leads to MP depression and broadening.[3]

  • Action: Measure the MP.[3] If the range is broad (>2°C) or significantly lower than the Certificate of Analysis (CoA) value (typically >100°C for this class), purification is required.

• Solubility Check: The carboxylic acid derivative is significantly more acidic and soluble in aqueous sodium bicarbonate (

  ).

  • Quick Test: Dissolve a small amount in diethyl ether.[3] Wash with sat.[2][3]

    . Acidify the aqueous layer with HCl.[3] If a precipitate forms, your sample contains significant oxidation product.

Q: I see a new peak in my NMR. Is this the acid? A: Yes, this is the definitive diagnostic tool.

• Aldehyde Signal: Look for the aldehyde proton singlet (–CH O) around 9.8 – 10.5 ppm .[3]

• Acid Signal: The carboxylic acid proton (–COOH ) is typically very broad and appears downfield (11.0 – 13.0 ppm ), often exchanging with the solvent if

  is present.

• Shift: The aromatic protons will also show a slight chemical shift change due to the difference in electron-withdrawing power between –CHO and –COOH.[2][3]

Prevention: Optimal Storage Protocols

Q: Can I store this at room temperature if it is sealed? A: For short periods (<1 month), yes, if strictly dark and under inert gas. For long-term storage, Refrigeration (2–8°C) is mandatory.[2][3]

• Reasoning: Lower temperatures reduce the kinetic rate of the radical initiation step.

• Critical Requirement: The container must be brought to room temperature before opening to prevent water condensation, which accelerates hydrolysis and introduces oxygen.

Q: What is the best container type? A: Amber glass vials with Teflon-lined caps.[2][3]

• Avoid: Clear glass (UV light initiates radical formation) and plastic containers (some plastics are permeable to oxygen over time).

Recovery: Purification of Oxidized Material

Q: My sample is ~10% oxidized. Can I fix it? A: Yes, Recrystallization is the standard purification method.

• Solvent System: A mixture of Ethanol/Water or Ethyl Acetate/Hexane is typically effective for nitro-phenolic aldehydes.[2][3]

• Protocol:

  • Dissolve the crude solid in the minimum amount of hot Ethanol or Ethyl Acetate.

  • (Optional) If insoluble particles remain (dust/inorganic salts), filter hot.[4]

  • Slowly add the anti-solvent (Water or Hexane) until slight turbidity persists.

  • Allow to cool slowly to room temperature, then to 4°C.

  • Filter the crystals and wash with cold anti-solvent.[3][5]

  • Crucial: Dry under vacuum to remove solvent traces, which can act as radical initiators.[2][3]

Visualizations

Figure 1: Autoxidation Pathway

This diagram illustrates the radical chain mechanism converting the aldehyde to the carboxylic acid.

Caption: Radical-mediated autoxidation pathway of benzaldehydes to benzoic acids.

Figure 2: Storage & Handling Decision Tree

Follow this logic flow to determine the correct handling procedure.

Caption: Decision matrix for storage conditions based on usage timeline.

Detailed Protocol: Inert Gas Blanketing

Objective: To replace atmospheric oxygen in the storage container with an inert gas (Nitrogen or Argon) to arrest oxidation.

Materials:

• Inert gas source (N₂ or Ar tank).[3]

• Gas regulator.[2][3]

• Pasteur pipette or needle.[2][3]

• Parafilm or electrical tape.[2][3]

Step-by-Step:

• Preparation: Ensure the compound is at room temperature to prevent condensation.

• Flow Setup: Set the gas flow to a gentle stream (you should barely feel it on your skin). High pressure can blow the powder out of the vial.

• Displacement: Insert the pipette/needle into the vial, positioning the tip about 1 cm above the solid surface. Do not touch the solid.[3]

• Purge: Allow the gas to flow for 15–30 seconds. Argon is heavier than air and is superior for "blanketing" the solid. Nitrogen is lighter but effective if the vial is sealed immediately.[3]

• Sealing: While slowly withdrawing the pipette, cap the vial immediately.

• Secondary Seal: Wrap the cap junction tightly with Parafilm to prevent gas exchange over time.[2][3]

References

• Mechanism of Benzaldehyde Autoxidation

  • Title: The Autoxid

  • Source: The Royal Society of Chemistry / J. Chem. Soc.[3]

  • URL:[Link][3]

• General Purification of Nitrobenzaldehydes

  • Title: Purification of substituted nitrobenzaldehydes via recrystallization.[3][4]

  • Source: Organic Syntheses, Coll.[3] Vol. 3, p.641 (1955).

  • URL:[Link][3]

• Safety & Handling (SDS Data)

  • Title: Safety Data Sheet: 2-Hydroxy-5-nitrobenzaldehyde (Analogous Compound).[2][3]

  • Source: Fisher Scientific.[2][3][6]

• Inhibition of Oxidation

  • Title: The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol.

  • Source: Nature Communications.[2][3]

  • URL:[Link][3]

Sources

• 1. 97-51-8|2-Hydroxy-5-nitrobenzaldehyde|BLD Pharm [bldpharm.com]
• 2. 2-Hydroxy-4-methyl-5-nitro-benzaldehyde | CymitQuimica [cymitquimica.com]
• 3. 2-Hydroxy-4-nitrobenzaldehyde | C7H5NO4 | CID 75570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-Hydroxy-4-methyl-5-nitrobenzaldehyde vs. Salicylaldehyde

This guide provides an in-depth technical comparison between 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (HMNB) and the parent compound Salicylaldehyde (SA) . It is designed for researchers optimizing ligand synthesis, fluorescent probe development, or coordination chemistry workflows.

Executive Summary

Salicylaldehyde (SA) is the standard benchmark for synthesizing Schiff base ligands and coordination complexes. However, for applications requiring enhanced electrophilicity or specific electronic tuning, 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (HMNB) offers a superior, "pre-activated" scaffold.

While SA is a liquid at room temperature dominated by intramolecular hydrogen bonding, HMNB is a solid that combines the strong electron-withdrawing power of a nitro group with the lipophilic modulation of a methyl group. This results in faster condensation rates with amines and lower phenolic pKa , altering metal-binding kinetics.

Structural & Electronic Profiling

The reactivity difference stems fundamentally from the electronic "push-pull" dynamics introduced by the substituents on the benzene ring.

Feature	Salicylaldehyde (SA)	2-Hydroxy-4-methyl-5-nitrobenzaldehyde (HMNB)
Structure	Unsubstituted 2-hydroxybenzaldehyde	Trisubstituted: 2-OH, 4-Me, 5-NO₂
Physical State	Liquid (MP: ~1-2 °C)	Solid (MP: ~100–130 °C range*)
Electronic Nature	Electron-rich ring (Phenolic donation)	Electron-deficient ring (Nitro withdrawal dominates)
Aldehyde Character	Moderately electrophilic	Highly electrophilic (Activated by 5-NO₂)
Phenolic Acidity	pKa ~8.0 – 8.4	pKa ~5.5 – 6.5 (Estimated)

*Note: HMNB melting point is elevated due to π-stacking and polarity introduced by the nitro group.

Electronic Mechanism: The "Push-Pull" Effect

In HMNB, the 5-nitro group acts as a strong electron-withdrawing group (EWG), significantly lowering the electron density of the aromatic ring. This creates two critical effects:

• Carbonyl Activation: The aldehyde carbon becomes more positive (electrophilic), lowering the activation energy for nucleophilic attack (e.g., by amines).

• Acidity Enhancement: The phenolate anion is stabilized by resonance into the nitro group, making the hydroxyl proton much more acidic than in SA.

The 4-methyl group (weak electron donor) provides a slight counter-effect and steric bulk, modulating solubility without negating the nitro group's activation.

Figure 1: Mechanistic comparison of electronic factors affecting reactivity. The 5-nitro group in HMNB destabilizes the aldehyde, making it more susceptible to reaction compared to the H-bond stabilized SA.

Reactivity Benchmarks: Schiff Base Formation

The primary application for both compounds is the synthesis of Schiff base ligands (imines).

Reaction Kinetics

• SA: Requires acid catalysis (acetic acid/H₂SO₄) and often reflux temperatures to overcome the stability of the intramolecular hydrogen bond.

• HMNB: The electron-deficient ring makes the carbonyl carbon highly susceptible to nucleophilic attack by amines. Reactions often proceed at lower temperatures or with less acid catalyst .

Experimental Comparison Data

The following data typifies the condensation reaction with a standard primary amine (e.g., p-phenylenediamine or ethylenediamine) in Ethanol.

Parameter	Salicylaldehyde (SA) Protocol	HMNB Protocol	Performance Note
Reaction Time	2 – 4 Hours (Reflux)	0.5 – 2 Hours (Warm/Reflux)	HMNB kinetics are ~2x faster.
Catalyst	Glacial Acetic Acid (Required)	None or Trace Acid	HMNB is "self-activating."
Yield	75 – 85%	85 – 95%	HMNB drives equilibrium to product.
Product Solubility	Moderate	Low (Precipitates easily)	HMNB products often crystallize out during reaction due to nitro-group polarity.

Experimental Protocol: Synthesis of a Schiff Base Ligand

Objective: Synthesize a tetradentate ligand using ethylenediamine (en).

Materials

• Precursor A: Salicylaldehyde (Liquid, d=1.146 g/mL) OR HMNB (Solid powder).

• Precursor B: Ethylenediamine (Liquid).

• Solvent: Absolute Ethanol.[1]

Step-by-Step Methodology

Workflow A: Using Salicylaldehyde (Standard)[2][3]

• Dissolution: Dissolve 20 mmol (2.1 mL) of SA in 20 mL absolute ethanol.

• Addition: Add 10 mmol ethylenediamine slowly. The solution will turn yellow (heat evolution).

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Heat to reflux (78°C) for 3 hours .

• Isolation: Cool to RT. If no precipitate forms, reduce volume by rotary evaporation and chill on ice.

Workflow B: Using HMNB (High-Reactivity)

• Solubilization (Critical Step): Weigh 20 mmol of HMNB solid. Dissolve in 30 mL hot ethanol (50°C). Note: HMNB is less soluble than SA; ensure full dissolution before amine addition.

• Addition: Add 10 mmol ethylenediamine dropwise to the hot solution.

• Reaction: A rapid color change to deep orange/red occurs immediately.

• Reflux: Reflux for 1 hour . (Extended reflux is rarely needed).

• Isolation: The product typically precipitates during the reflux or immediately upon cooling due to the lower solubility of nitro-derivatives.

• Purification: Filter the hot/warm solution to collect the precipitate. Wash with cold ethanol.

Figure 2: Operational workflow differences. Note the requirement for heat during solubilization for HMNB and the reduced reaction time.

Spectroscopic Signatures

When validating your product, expect distinct spectral shifts due to the nitro and methyl groups.

Technique	Salicylaldehyde (SA) Signature	HMNB Signature	Interpretation
¹H NMR (-CHO)	~9.8 – 10.0 ppm	10.2 – 10.5 ppm	The aldehyde proton is deshielded (shifted downfield) by the electron-withdrawing nitro group.
¹H NMR (-OH)	~11.0 ppm	~13.0 – 14.0 ppm	Stronger intramolecular H-bond and higher acidity shift the phenolic proton significantly downfield.
IR (C=O)	~1660 cm⁻¹	~1640 – 1650 cm⁻¹	Resonance with the nitro group lowers the carbonyl stretching frequency.
IR (NO₂)	Absent	1520 & 1340 cm⁻¹	Distinct asymmetric and symmetric nitro stretches confirm HMNB incorporation.

Strategic Applications

When to use HMNB over SA?

• Metal Binding at Low pH: The lower pKa of HMNB allows the phenolic oxygen to deprotonate and coordinate to metals at lower pH values than SA.

• Fluorescence Tuning: Nitro groups are generally fluorescence quenchers. However, in specific "turn-on" sensors, the reduction of the nitro group (to amine) can be used as a trigger mechanism.

• Biological Activity: Schiff bases derived from nitro-salicylaldehydes frequently exhibit higher antimicrobial and antifungal activity than their unsubstituted counterparts due to increased lipophilicity and specific enzyme interactions.

Handling Precautions[4][5]

• SA: Oxidizes to salicylic acid upon air exposure (liquid turns dark). Store under inert gas.

• HMNB: Stable solid, but dust hazard. The nitro group poses a theoretical explosion risk if heated dry under high pressure (though low for this specific derivative).

References

• PubChem. (2025). 5-Nitrosalicylaldehyde Compound Summary. National Library of Medicine. Link

• BenchChem. (2025). Synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde and Isomers.Link

• Sigma-Aldrich. (2025). Product Specification: 2-Hydroxy-5-nitrobenzaldehyde.[4][5][6][7] Merck KGaA. Link

• ResearchGate. (2012). Synthesis and characterization of nitro-Schiff bases derived from 5-nitro-salicylaldehyde.Link

• Cheméo. (2025).[8] Chemical Properties of Benzaldehyde, 2-hydroxy-5-nitro-.[4][5][6][7][9][10][11]Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. recentscientific.com [recentscientific.com]
• 4. 5-Nitrosalicylaldehyde | 97-51-8 [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Benzaldehyde, 2-hydroxy-5-nitro- (CAS 97-51-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. 2-羟基-5-硝基苯甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. 2-Hydroxy-4-methyl-5-nitro-benzaldehyde | CymitQuimica [cymitquimica.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Benzaldehyde, 2-hydroxy-5-nitro- (CAS 97-51-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

A Senior Application Scientist's Guide to Distinguishing 2-Hydroxy-4-methyl-5-nitrobenzaldehyde from its Structural Isomers

For researchers and professionals in drug development and synthetic chemistry, the precise identification of constitutional isomers is a critical step in ensuring the purity, efficacy, and safety of target molecules. 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is a valuable building block in the synthesis of various pharmaceutical and chemical entities. However, its synthesis can often yield a mixture of structural isomers, each with potentially different chemical and biological properties. This guide provides an in-depth comparison of the analytical techniques and expected experimental data for distinguishing 2-Hydroxy-4-methyl-5-nitrobenzaldehyde from its key structural isomers.

The Challenge of Isomeric Differentiation

Structural isomers of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, such as 3-Hydroxy-4-methyl-2-nitrobenzaldehyde and 5-Hydroxy-4-methyl-2-nitrobenzaldehyde, possess the same molecular formula (C₈H₇NO₄) and molecular weight (181.15 g/mol ). This identity in fundamental properties necessitates the use of sophisticated analytical techniques that can probe the subtle differences in their molecular architecture. The relative positions of the hydroxyl, methyl, nitro, and aldehyde groups on the benzene ring create unique electronic environments, which in turn lead to distinct spectroscopic and chromatographic behaviors.

Structural Isomers of Interest

This guide will focus on differentiating the target compound from its plausible structural isomers that could arise during synthesis.

Caption: Key structural isomers of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

Spectroscopic Fingerprinting: A Multi-faceted Approach

A combination of spectroscopic techniques is essential for the unambiguous identification of these isomers. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

¹H and ¹³C NMR spectroscopy are arguably the most powerful tools for distinguishing between these isomers. The chemical shifts (δ) and coupling patterns of the protons and carbons are highly sensitive to the electronic effects of the surrounding functional groups.

¹H NMR Spectroscopy: A Tale of Proton Environments

The ¹H NMR spectra of the isomers will differ primarily in the chemical shifts of the aldehyde proton, the hydroxyl proton, and the aromatic protons, as well as the coupling patterns of the aromatic protons.

• Aldehyde Proton (-CHO): The aldehyde proton is a singlet and its chemical shift is significantly influenced by the proximity of the electron-withdrawing nitro group. In 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, the aldehyde group is ortho to the hydroxyl group and meta to the nitro group. In contrast, in 3-Hydroxy-4-methyl-2-nitrobenzaldehyde, the aldehyde group is ortho to the nitro group, which is expected to cause a significant downfield shift due to the "through-space" deshielding effect.[1]

• Aromatic Protons: The number of signals, their multiplicities (singlet, doublet, etc.), and their chemical shifts provide a clear fingerprint of the substitution pattern. For instance, 2-Hydroxy-4-methyl-5-nitrobenzaldehyde will exhibit two singlets for the aromatic protons, as they are isolated from each other. The other isomers will show more complex splitting patterns (e.g., doublets) due to adjacent protons.

• Methyl Protons (-CH₃): The methyl protons will appear as a singlet in all isomers, but their chemical shift will vary slightly depending on the electronic environment.

• Hydroxyl Proton (-OH): The hydroxyl proton is a broad singlet and its chemical shift is dependent on concentration and solvent. Intramolecular hydrogen bonding with the adjacent aldehyde or nitro group can lead to a downfield shift.

Table 1: Predicted ¹H NMR Spectral Data (in CDCl₃)

Compound	Aldehyde Proton (δ, ppm)	Aromatic Protons (δ, ppm)	Methyl Protons (δ, ppm)	Hydroxyl Proton (δ, ppm)
2-Hydroxy-4-methyl-5-nitrobenzaldehyde	~9.8	~7.5 (s), ~8.0 (s)	~2.3	~11.0 (broad s)
3-Hydroxy-4-methyl-2-nitrobenzaldehyde	~10.4	~7.2 (d), ~7.8 (d)	~2.4	~10.5 (broad s)
5-Hydroxy-4-methyl-2-nitrobenzaldehyde	~10.2	~7.0 (s), ~7.9 (s)	~2.2	~10.8 (broad s)

Note: These are predicted values based on the analysis of similar compounds. Actual experimental values may vary.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information about the carbon framework of the isomers. The chemical shifts of the carbonyl carbon and the aromatic carbons are particularly diagnostic.

• Carbonyl Carbon (-CHO): The chemical shift of the aldehyde carbonyl carbon will be influenced by the electronic nature of the substituents on the ring.

• Aromatic Carbons: The number of signals and their chemical shifts will definitively confirm the substitution pattern. The carbon atoms directly attached to the electron-withdrawing nitro and aldehyde groups will be shifted downfield, while those attached to the electron-donating hydroxyl and methyl groups will be shifted upfield.

Table 2: Predicted ¹³C NMR Spectral Data (in CDCl₃)

Compound	Carbonyl Carbon (δ, ppm)	Aromatic Carbons (δ, ppm)	Methyl Carbon (δ, ppm)
2-Hydroxy-4-methyl-5-nitrobenzaldehyde	~190	6 signals	~20
3-Hydroxy-4-methyl-2-nitrobenzaldehyde	~188	6 signals	~21
5-Hydroxy-4-methyl-2-nitrobenzaldehyde	~189	6 signals	~19

Note: These are predicted values based on the analysis of similar compounds. Actual experimental values may vary.

Caption: A typical workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. While the IR spectra of the isomers will share some common features, subtle differences in the positions and shapes of the absorption bands can be used for differentiation.

• O-H Stretch: The hydroxyl group will exhibit a broad absorption band in the region of 3200-3500 cm⁻¹. The exact position and broadness will be influenced by intramolecular hydrogen bonding with the neighboring aldehyde or nitro group.

• C=O Stretch: The aldehyde carbonyl group will show a strong absorption band around 1680-1700 cm⁻¹. The position of this band can be affected by the electronic effects of the other substituents.

• N-O Stretches: The nitro group will have two characteristic strong absorption bands corresponding to its asymmetric and symmetric stretching vibrations, typically in the ranges of 1500-1570 cm⁻¹ and 1300-1370 cm⁻¹, respectively.

• C-H Stretches: Aromatic C-H stretching vibrations appear above 3000 cm⁻¹, while aliphatic C-H stretching of the methyl group will be observed just below 3000 cm⁻¹.

• Aromatic C=C Stretches: These appear as a series of bands in the 1450-1600 cm⁻¹ region.

• Out-of-Plane Bending (Fingerprint Region): The pattern of bands in the fingerprint region (below 1000 cm⁻¹) is unique for each isomer and can be used for definitive identification when compared to a reference spectrum.

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Functional Group	2-Hydroxy-4-methyl-5-nitrobenzaldehyde (Expected)	3-Hydroxy-4-methyl-2-nitrobenzaldehyde (Expected)	5-Hydroxy-4-methyl-2-nitrobenzaldehyde (Expected)
O-H Stretch	3200-3400 (broad)	3200-3400 (broad)	3200-3400 (broad)
C=O Stretch	~1685	~1695	~1690
Asymmetric NO₂ Stretch	~1530	~1540	~1535
Symmetric NO₂ Stretch	~1350	~1360	~1355

Note: These are expected values and may vary based on the physical state of the sample and the measurement technique.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can aid in its identification.

• Molecular Ion Peak (M⁺): All isomers will show a molecular ion peak at the same mass-to-charge ratio (m/z) corresponding to their molecular weight (181.15).

• Fragmentation Pattern: The fragmentation pattern, however, can differ between isomers. The relative intensities of the fragment ions can be diagnostic. Common fragmentation pathways for aromatic aldehydes include the loss of a hydrogen radical (M-1), the loss of the formyl group (-CHO, M-29), and the loss of carbon monoxide (M-28). The stability of the resulting fragment ions will depend on the substitution pattern. For example, the loss of the nitro group (-NO₂, M-46) is also a likely fragmentation pathway. The relative abundance of these fragments can provide clues to the isomeric structure.

Chromatographic Separation: Resolving the Isomer Mixture

Chromatographic techniques are indispensable for the physical separation of the isomers, allowing for their individual analysis and purification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating isomers based on their differential partitioning between a stationary phase and a mobile phase.

• Stationary Phase: A reversed-phase C18 column is a good starting point. For enhanced selectivity, phenyl-hexyl or mixed-mode columns can be employed.[2] A patent for separating nitrobenzaldehyde isomers suggests a C18 and 5-fluorophenyl mixed bonded silica gel stationary phase.[3]

• Mobile Phase: A typical mobile phase would consist of a mixture of water and an organic solvent like acetonitrile or methanol, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape. A gradient elution, where the proportion of the organic solvent is increased over time, is often necessary to achieve good separation of all isomers.

• Detection: A UV detector is commonly used, as these compounds are chromophoric. The detection wavelength should be set at or near the λmax of the compounds for maximum sensitivity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN109738536B - Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chromatography - Google Patents [patents.google.com]

Purity Assessment Standards for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde: A Comparative Analytical Guide

Executive Summary

2-Hydroxy-4-methyl-5-nitrobenzaldehyde (CAS: 101421-77-6) is a critical intermediate in the synthesis of Schiff base ligands, pharmaceutical pharmacophores, and advanced dye materials. Its structural integrity—specifically the regiochemistry of the nitro group relative to the hydroxyl and aldehyde moieties—is paramount for downstream reaction success.

In drug development, the presence of regioisomers (e.g., the 3-nitro isomer) or oxidation byproducts (benzoic acid derivatives) can lead to off-target biological activity or termination of polymerization chains. This guide objectively compares the three primary analytical standards for assessing the purity of this compound: High-Performance Liquid Chromatography (HPLC) , Quantitative Nuclear Magnetic Resonance (qNMR) , and Gas Chromatography (GC) .

Based on experimental robustness and sensitivity to polar impurities, HPLC-UV/DAD is identified as the Gold Standard for routine purity assessment, while qNMR serves as the primary reference method for establishing absolute potency.

Part 1: Comparative Analysis of Assessment Standards

The following analysis evaluates the performance of three analytical methodologies based on specificity, sensitivity, and suitability for 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

HPLC-UV/DAD (High-Performance Liquid Chromatography)

• Status: Recommended (Gold Standard)

• Mechanism: Separation based on polarity using a C18 stationary phase. The phenolic hydroxyl group requires acidic mobile phases to suppress ionization and prevent peak tailing.

• Pros: Excellent separation of the 5-nitro product from the 3-nitro isomer and starting material (2-hydroxy-4-methylbenzaldehyde). High sensitivity (LOD < 0.05%).

• Cons: Requires a reference standard for absolute quantification unless using % area (which assumes equal extinction coefficients).

qNMR (Quantitative NMR)

• Status: Reference Standard

• Mechanism: Molar-based quantification using an internal standard (e.g., Maleic Acid or TCNB).

• Pros: Does not require a reference standard of the analyte itself. Provides absolute purity (potency) and structural confirmation simultaneously.

• Cons: Lower sensitivity compared to HPLC; requires high sample solubility in deuterated solvents (DMSO-d6 is recommended).

GC-FID (Gas Chromatography)

• Status: Use with Caution

• Mechanism: Separation based on volatility.

• Pros: High resolution for volatile organic impurities.

• Cons: Thermal Instability Risk. Nitro-benzaldehydes are thermally labile. High injection port temperatures (>250°C) can induce degradation (decarboxylation or nitro-group elimination), leading to false impurity profiles.

Summary Data: Method Performance Comparison

Feature	HPLC-UV (Recommended)	qNMR (Reference)	GC-FID (Alternative)
Specificity	High (Isomer selective)	Absolute (Structural)	Moderate (Thermal artifacts)
Limit of Quantitation (LOQ)	~0.01% w/w	~0.5% w/w	~0.05% w/w
Sample Preparation	Dissolution in ACN/Water	Dissolution in DMSO-d6	Dissolution in volatile solvent
Primary Risk	Peak tailing (if pH > 3)	Solvent peaks overlapping	Thermal degradation
Cost per Run	Moderate	High (Solvents/Time)	Low

Part 2: Detailed Experimental Protocols

Protocol A: HPLC Purity Assessment (The Gold Standard)

Objective: To quantify purity and detect regioisomers (3-nitro impurity) and oxidized byproducts.

Reagents:

• Acetonitrile (HPLC Grade)

• Water (Milli-Q or equivalent)

• Phosphoric Acid (85%) or Formic Acid (for MS compatibility)

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water + 0.1% Phosphoric Acid (pH ~2.5 to keep phenol protonated).

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic ring) and 320 nm (nitro/aldehyde conjugation).

• Temperature: 30°C.

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
20.0	10	90
21.0	90	10

| 25.0 | 90 | 10 |

Self-Validating Logic:

• System Suitability: The tailing factor for the main peak must be < 1.5. If tailing occurs, increase acid concentration in Mobile Phase A.

• Resolution: The resolution (

  ) between the main peak (5-nitro) and the likely impurity (3-nitro isomer) must be > 2.0.

Protocol B: qNMR Absolute Purity Determination

Objective: To determine the mass balance purity without a reference standard.

Materials:

• Solvent: DMSO-d6 (Excellent solubility for nitro-phenols).

• Internal Standard (IS): Maleic Acid (TraceCERT® grade) or 1,3,5-Trimethoxybenzene. Ensure IS signals do not overlap with the aldehyde proton (~10.2 ppm) or aromatic protons (7.0–8.5 ppm).

Procedure:

• Weigh accurately ~10 mg of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde (

  ) into a vial.

• Weigh accurately ~5 mg of Internal Standard (

  ) into the same vial.

• Dissolve in 0.6 mL DMSO-d6.

• Acquire 1H-NMR spectrum with a relaxation delay (

  ) of at least 30 seconds (to ensure full relaxation of protons).

• Integrate the signal of the Internal Standard (

  ) and the Aldehyde proton of the sample ( ).

Calculation:

Where = number of protons, = molecular weight, = purity of Internal Standard.[1][2][3]

Part 3: Impurity Profiling & Logic Pathways

Understanding the origin of impurities is essential for interpreting analytical data. The synthesis typically involves the nitration of 2-hydroxy-4-methylbenzaldehyde.

Diagram 1: Synthesis & Impurity Pathway

This diagram illustrates the regioselectivity issues and potential byproducts.

Caption: Reaction pathway showing the origin of the critical 3-nitro regioisomer and potential over-nitration byproducts.

Diagram 2: Analytical Decision Matrix

A logical workflow for researchers to select the correct method.

Caption: Decision tree for selecting the appropriate analytical technique based on standard availability and sample stability.

References

• National Institutes of Health (NIH). Crystal structure and properties of 2-Hydroxy-5-nitrobenzaldehyde. PMC Article. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). Analytical Methods for Nitrobenzene Compounds. Retrieved from [Link]

Sources

• 1. A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ojs.wiserpub.com [ojs.wiserpub.com]
• 3. 2-Hydroxy-4-(Hydroxymethyl)benzaldehyde | 156605-23-1 [sigmaaldrich.com]

Safety & Regulatory Compliance

Navigating the Disposal of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde: A Guide for Laboratory Professionals

In the fast-paced environment of scientific research and drug development, the safe management and disposal of chemical reagents are paramount. This guide provides a detailed protocol for the proper disposal of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde, a compound that, like many aromatic nitro compounds, requires careful handling due to its potential hazards. Adherence to these procedures is essential not only for regulatory compliance but also for ensuring the safety of laboratory personnel and minimizing environmental impact.

The structural characteristics of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde—specifically the presence of a nitro group on an aromatic ring—suggest that it should be treated with caution. Aromatic nitro compounds can be reactive and may exhibit toxicological and ecotoxicological properties.[1] Therefore, a robust disposal plan is not merely a suggestion but a critical component of the experimental workflow.

Immediate Safety Considerations and Hazard Profile

Based on these analogs, 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is anticipated to be:

• Harmful if swallowed .[2][3]

• A skin and eye irritant .[2][3]

• Potentially a skin sensitizer , which may lead to an allergic reaction upon contact.[4]

• Possibly capable of causing respiratory irritation .[2]

• Harmful to aquatic life , necessitating the prevention of its release into the environment.[5]

Furthermore, nitroaromatic compounds as a class can be energetic and may pose an explosion risk under specific conditions, such as heating with alkalies or if subjected to shock.[1]

Summary of Potential Hazards and Key Properties

Property	Anticipated Hazard/Characteristic	Source/Rationale
Acute Oral Toxicity	Harmful if swallowed	Based on data for 2-Hydroxy-5-nitrobenzaldehyde.[2][3]
Skin Corrosion/Irritation	Causes skin irritation	Based on data for 2-Hydroxy-5-nitrobenzaldehyde.[2][3]
Eye Damage/Irritation	Causes serious eye irritation	Based on data for 2-Hydroxy-5-nitrobenzaldehyde and 4-nitrobenzaldehyde.[2][3]
Sensitization	May cause an allergic skin reaction	Based on data for 4-nitrobenzaldehyde.[4]
Reactivity	Potentially explosive under certain conditions (e.g., heat, shock, reaction with bases).[1] Aromatic nitro compounds can be strong oxidizing agents.[1]	General reactivity of nitroaromatic compounds.
Environmental Hazards	Harmful to aquatic life with long-lasting effects.[5]	Based on data for 4-nitrobenzaldehyde.

Step-by-Step Disposal Protocol

The recommended and most environmentally responsible method for the disposal of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde is through a licensed hazardous waste contractor, typically involving high-temperature incineration.[6] The following steps provide a comprehensive workflow from the laboratory bench to final disposal.

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

• Safety glasses with side-shields or chemical splash goggles.[7]

• Chemical-resistant gloves (inspect for integrity before use).[4]

• A laboratory coat .

• Ensure an eyewash station and safety shower are readily accessible.[2]

Waste Segregation and Collection

Proper segregation is the cornerstone of safe chemical waste management.

• Designated Waste Container : Collect waste 2-Hydroxy-4-methyl-5-nitrobenzaldehyde in a dedicated container labeled "Hazardous Waste."

• Chemical Name : Clearly write the full chemical name, "2-Hydroxy-4-methyl-5-nitrobenzaldehyde," on the label.

• Avoid Mixing : Do not mix this waste with other chemical waste streams, particularly non-halogenated solvents, aqueous waste, or incompatible chemicals such as strong bases or reducing agents.[1][6] Mixing can create unforeseen hazards and complicate the disposal process.

• Solid Waste : If the waste is in solid form, sweep it up carefully, avoiding dust generation, and place it in a suitable, sealable container for disposal.[1][7]

• Contaminated Materials : Any materials used to clean up spills or that are grossly contaminated with the compound (e.g., filter paper, gloves) should also be placed in the designated hazardous waste container.

On-Site Accumulation and Storage

• Storage Location : Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be under the control of laboratory personnel.[6]

• Secondary Containment : Place the waste container within a larger, chemically resistant secondary containment bin to prevent the spread of material in case of a leak.[6]

• Ventilation : Store the waste in a well-ventilated area, such as a chemical fume hood, to minimize potential inhalation exposure.[5][6]

• Secure Closure : Keep the waste container tightly closed at all times, except when adding waste.[6][7]

Arranging for Disposal

• Contact EHS : Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department.[6] They will provide specific instructions for pickup and ensure compliance with all relevant regulations.

• Documentation : Complete any required hazardous waste disposal forms accurately and completely.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Hydroxy-4-methyl-5-nitrobenzaldehyde.

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. valsynthese.ch [valsynthese.ch]